10-Carboxylinalool

• CAS: 28420-25-9

Core Science & Biosynthesis

A Technical Guide to the Putative Biosynthesis of 10-Carboxylinalool in Hippophae rhamnoides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hippophae rhamnoides, commonly known as sea buckthorn, is a plant rich in a diverse array of bioactive compounds, including a variety of terpenoids.[1][2] Among these, oxygenated monoterpenoids are of significant interest due to their potential applications in the pharmaceutical and fragrance industries. This technical guide outlines the putative biosynthetic pathway of 10-carboxylinalool, an oxidized derivative of the monoterpene alcohol linalool (B1675412), in Hippophae rhamnoides. While the complete pathway has not been fully elucidated in this specific plant, this document provides a scientifically grounded hypothesis based on established principles of terpene biosynthesis in plants. It also details experimental protocols for the validation of this proposed pathway and presents a framework for quantitative data analysis.

Proposed Biosynthetic Pathway of 10-Carboxylinalool

The biosynthesis of 10-carboxylinalool in Hippophae rhamnoides is proposed to be a multi-step enzymatic process commencing from the universal C5 isoprenoid precursors, isopentenyl diphosphate (B83284) (IPP) and its isomer, dimethylallyl diphosphate (DMAPP). These precursors are synthesized via the methylerythritol 4-phosphate (MEP) pathway in plastids.[3][4]

The proposed pathway can be divided into three key stages:

• Formation of Geranyl Diphosphate (GPP): IPP and DMAPP are condensed by the enzyme Geranyl Diphosphate Synthase (GPPS) to form the C10 precursor, geranyl diphosphate (GPP). This is a critical branching point for the synthesis of all monoterpenes.[3]

• Synthesis of Linalool: GPP is then converted to the acyclic monoterpene alcohol, (S)-linalool, through the action of Linalool Synthase (LIS). This enzyme catalyzes the isomerization and hydrolysis of GPP to form linalool.

• Oxidation of Linalool to 10-Carboxylinalool: This final stage is proposed to be a two-step oxidation process:

  • Hydroxylation: Linalool is first hydroxylated at the C10 position to form 10-hydroxylinalool. This reaction is likely catalyzed by a cytochrome P450 monooxygenase (CYP450), potentially from the CYP71D subfamily, which is known to be involved in the modification of terpenoid backbones.

  • Oxidation: The terminal alcohol group of 10-hydroxylinalool is then oxidized to a carboxylic acid, yielding 10-carboxylinalool. This step is likely carried out by one or more NAD(P)+-dependent alcohol and aldehyde dehydrogenases.

Below is a DOT script for a Graphviz diagram illustrating this proposed pathway.

Figure 1: Proposed biosynthetic pathway of 10-Carboxylinalool.

Experimental Protocols for Pathway Elucidation

To validate the proposed biosynthetic pathway of 10-carboxylinalool in Hippophae rhamnoides, a series of experiments are required. The following protocols provide a general framework for these investigations.

Extraction and Quantification of Metabolites

Objective: To extract and quantify linalool, 10-hydroxylinalool, and 10-carboxylinalool from various tissues of Hippophae rhamnoides.

Methodology:

• Sample Preparation: Collect fresh plant material (leaves, stems, flowers, and fruits) and immediately freeze in liquid nitrogen. Lyophilize the samples and grind to a fine powder.

• Extraction:

  • For the volatile compound linalool, headspace solid-phase microextraction (HS-SPME) is a suitable method.

  • For the less volatile 10-hydroxylinalool and 10-carboxylinalool, a solvent extraction using a nonpolar solvent like hexane (B92381) followed by a more polar solvent such as ethyl acetate (B1210297) or methanol (B129727) is recommended.

• Analysis and Quantification:

  • Analyze the extracts using Gas Chromatography-Mass Spectrometry (GC-MS) for identification and quantification of the target compounds. For less volatile compounds, derivatization (e.g., silylation) may be necessary prior to GC-MS analysis.

  • Alternatively, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used for the analysis of the non-volatile carboxylated compound.

  • Quantification can be achieved by using authentic standards and constructing calibration curves.

Gene Identification and Expression Analysis

Objective: To identify the candidate genes encoding the enzymes in the proposed pathway and analyze their expression patterns.

Methodology:

• Candidate Gene Identification:

  • Utilize the available genome sequence of Hippophae rhamnoides to perform BLAST searches for homologs of known Linalool Synthase (LIS), Cytochrome P450 (specifically CYP71D family), and alcohol/aldehyde dehydrogenase genes from other plant species.

• Gene Expression Analysis:

  • Extract total RNA from different tissues of Hippophae rhamnoides.

  • Perform quantitative real-time PCR (qRT-PCR) to determine the expression levels of the candidate genes in tissues where the target metabolites are abundant. A high correlation between gene expression and metabolite accumulation would provide strong evidence for the gene's involvement in the pathway.

In Vitro Enzyme Assays

Objective: To functionally characterize the candidate enzymes.

Methodology:

• Heterologous Expression: Clone the full-length coding sequences of the candidate genes into an appropriate expression vector (e.g., for E. coli or yeast).

• Protein Purification: Express and purify the recombinant enzymes.

• Enzyme Assays:

  • For Linalool Synthase, incubate the purified enzyme with GPP and analyze the products by GC-MS.

  • For the candidate Cytochrome P450, perform in vitro assays using microsomes isolated from the expression host, with linalool as the substrate and NADPH as a cofactor. Analyze the products for the formation of 10-hydroxylinalool.

  • For the alcohol/aldehyde dehydrogenases, incubate the purified enzymes with 10-hydroxylinalool and NAD+/NADP+ and monitor the formation of 10-carboxylinalool by LC-MS.

Below is a DOT script for a Graphviz diagram illustrating a general experimental workflow.

Figure 2: General experimental workflow for pathway elucidation.

Quantitative Data Summary

The following table provides a template for summarizing quantitative data that would be obtained from the experiments described above. The values presented are hypothetical and for illustrative purposes only.

Metabolite	Tissue	Concentration (µg/g FW) ± SD	Related Gene	Relative Gene Expression (Fold Change) ± SD
Linalool	Flower	150.5 ± 12.3	HrLIS	25.2 ± 2.1
Leaf	45.2 ± 5.8	8.7 ± 0.9
10-Hydroxylinalool	Flower	25.8 ± 3.1	HrCYP71D_X	18.5 ± 1.5
Leaf	8.1 ± 1.2	5.3 ± 0.6
10-Carboxylinalool	Flower	5.2 ± 0.7	HrADH/ALDH_Y	15.1 ± 1.3
Leaf	1.5 ± 0.3	4.2 ± 0.4

Conclusion

The proposed biosynthetic pathway for 10-carboxylinalool in Hippophae rhamnoides provides a solid foundation for future research aimed at understanding and engineering the production of this and other valuable oxygenated monoterpenoids. The experimental protocols outlined in this guide offer a comprehensive approach to validating this pathway, from metabolite profiling and gene discovery to the functional characterization of the key enzymes involved. Successful elucidation of this pathway will not only contribute to our fundamental understanding of plant secondary metabolism but also open up new avenues for the biotechnological production of high-value natural products for the pharmaceutical and flavor/fragrance industries.

References

• 1. Phytochemistry and pharmacology of sea buckthorn (Elaeagnus rhamnoides; syn. Hippophae rhamnoides): progress from 2010 to 2021 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Fatty Acid Composition of Developing Sea Buckthorn (Hippophae rhamnoides L.) Berry and the Transcriptome of the Mature Seed | PLOS One [journals.plos.org]
• 4. Fatty Acid Composition of Developing Sea Buckthorn (Hippophae rhamnoides L.) Berry and the Transcriptome of the Mature Seed | PLOS One [journals.plos.org]

Technical Guide: 10-Carboxylinalool - Natural Occurrence, Biosynthesis, and Isolation Strategies

An in-depth technical guide on the core topic of the natural occurrence and isolation of "10-Carboxylinalool" is provided below, tailored for researchers, scientists, and drug development professionals.

Introduction

10-Carboxylinalool, also known as linalool-10-carboxylic acid, is a C10 terpenoid carboxylic acid. Unlike its well-studied precursor, linalool (B1675412), 10-Carboxylinalool is not commonly found as a direct secondary metabolite in plants. Instead, evidence suggests that it is primarily a product of the metabolic conversion of other more abundant terpenoids, such as β-myrcene and linalool, by mammalian and microbial systems, respectively. This guide summarizes the current understanding of the origins of 10-Carboxylinalool and provides a theoretical framework for its isolation and characterization.

1. Natural Occurrence and Biosynthesis

Direct extraction of 10-Carboxylinalool from plant tissues has not been reported in the scientific literature. Its presence in the environment is attributed to the biotransformation of other monoterpenes.

1.1. Metabolic Product of β-Myrcene in Mammals

Studies on the metabolism of β-myrcene in rabbits have shown that 10-Carboxylinalool is one of the urinary metabolites.[1][2][3] The formation of 10-Carboxylinalool from β-myrcene involves a series of oxidation reactions.[1][2] The proposed metabolic pathway involves the epoxidation of the double bonds in β-myrcene, followed by hydration and subsequent oxidation to form the carboxylic acid.

Metabolic conversion of β-myrcene to 10-Carboxylinalool.

1.2. Microbial Biotransformation of Linalool

The bacterium Pseudomonas incognita, specifically a linalool-utilizing strain, has been shown to metabolize linalool into several oxidized products, including linalool-10-carboxylic acid (10-Carboxylinalool). This microbial conversion pathway presents a potential route for the biotechnological production of 10-Carboxylinalool. The pathway involves the oxidation of the terminal methyl group of linalool.

Microbial conversion of linalool to 10-Carboxylinalool.

2. Quantitative Data

Currently, there is a lack of quantitative data in the published literature regarding the natural abundance or yield of 10-Carboxylinalool from any biological source. The compound has been identified as a metabolite, but its concentration in biological fluids or microbial cultures has not been reported.

Biological Source	Matrix	Concentration / Yield	Reference
In vivo (Rabbit)	Urine (after β-myrcene administration)	Not Reported
Pseudomonas incognita	Culture Broth (from linalool)	Not Reported

3. Proposed Experimental Protocol for Isolation and Purification

Given that 10-Carboxylinalool is a carboxylic acid and is likely to be present in a complex aqueous matrix (e.g., microbial culture broth or urine), a multi-step extraction and chromatographic purification strategy is proposed. The following is a generalized protocol.

3.1. General Workflow

Generalized workflow for the isolation of 10-Carboxylinalool.

3.2. Detailed Methodologies

Step 1: Sample Preparation

• For microbial cultures, centrifuge the broth at 8,000 x g for 20 minutes to pellet the cells. Filter the supernatant through a 0.22 µm filter to remove any remaining cells and particulates.

• For urine samples, a preliminary solid-phase extraction (SPE) step may be beneficial to remove highly polar interfering compounds.

Step 2: Acidification

• Transfer the clarified supernatant to a separatory funnel.

• Slowly add 1 M hydrochloric acid (HCl) dropwise while monitoring the pH with a pH meter. Adjust the pH to approximately 2-3. This protonates the carboxyl group, making the molecule less polar and more extractable into an organic solvent.

Step 3: Liquid-Liquid Extraction

• Add an equal volume of a water-immiscible organic solvent such as ethyl acetate or diethyl ether to the separatory funnel.

• Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting to release pressure.

• Allow the layers to separate, and collect the upper organic layer.

• Repeat the extraction process two more times with fresh organic solvent to maximize the recovery of the target compound.

• Pool the organic extracts.

Step 4: Drying and Concentration

• Dry the pooled organic extract over anhydrous sodium sulfate (B86663) (Na₂SO₄) to remove any residual water.

• Filter off the drying agent.

• Concentrate the organic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain the crude extract.

Step 5: Chromatographic Purification

• The crude extract can be purified using silica gel column chromatography.

• Stationary Phase: Silica gel (60-120 mesh).

• Mobile Phase: A gradient of hexane (B92381) and ethyl acetate, with increasing polarity. For a carboxylic acid, the addition of a small amount of acetic acid (0.1-1%) to the mobile phase can improve the peak shape and reduce tailing.

• Collect fractions and monitor by thin-layer chromatography (TLC).

Step 6: Analysis and Characterization

• Pool the fractions containing the pure compound as determined by TLC.

• Remove the solvent under reduced pressure.

• Confirm the identity and purity of the isolated 10-Carboxylinalool using analytical techniques such as:

  • Mass Spectrometry (MS): To determine the molecular weight.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups, particularly the carboxylic acid and hydroxyl groups.

10-Carboxylinalool is a fascinating terpenoid that, while not a common natural product in the traditional sense, is accessible through the biotransformation of readily available precursors like β-myrcene and linalool. Its formation via metabolic and microbial pathways opens up avenues for further research into its biological activity and potential applications. The proposed isolation protocol provides a robust framework for obtaining this compound in a pure form for such studies. Future research should focus on quantifying the levels of 10-Carboxylinalool in various biological systems and optimizing its production through biotechnological approaches.

References

• 1. Myrcene—What Are the Potential Health Benefits of This Flavouring and Aroma Agent? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. publications.iarc.who.int [publications.iarc.who.int]

An In-depth Technical Guide to 10-Carboxylinalool: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Carboxylinalool, a monoterpenoid carboxylic acid, is a metabolite of linalool (B1675412), a naturally occurring tertiary alcohol found in many essential oils. First identified in the metabolic pathways of Pseudomonas species, it has also been isolated from the plant Hippophae rhamnoides.[1][2] This technical guide provides a comprehensive overview of the known physical and chemical properties of 10-Carboxylinalool, offering a valuable resource for researchers in natural product chemistry, pharmacology, and drug development. The document summarizes key quantitative data, outlines experimental protocols for its isolation, and presents predicted spectroscopic characteristics to aid in its identification and characterization.

Core Physical and Chemical Properties

While extensive experimental data for 10-Carboxylinalool is not widely published, its properties can be reliably predicted based on its chemical structure and comparison with its parent compound, linalool. The presence of a carboxylic acid moiety significantly influences its physical and chemical characteristics.

Tabulated Physical and Chemical Data

The following tables summarize the key physical and chemical properties of 10-Carboxylinalool. Data for the parent compound, linalool, is included for comparative purposes.

Property	10-Carboxylinalool (Predicted/Calculated)	Linalool (Experimental)
Molecular Formula	C₁₀H₁₆O₃	C₁₀H₁₈O[3]
Molecular Weight	184.23 g/mol	154.25 g/mol [3]
Physical State	Solid or viscous liquid at 25°C	Colorless liquid[3]
Boiling Point	> 200°C	~198°C
Melting Point	Not available	< -20°C
Solubility in Water	Moderately soluble	1.59 g/L at 25°C
pKa	~4-5	Not applicable

Spectroscopic Data	10-Carboxylinalool (Predicted)	Linalool (Experimental)
UV-Vis (λmax)	~210-220 nm (in ethanol)	~210 nm (in ethanol)
Major IR Absorptions (cm⁻¹)	3400-2400 (O-H, broad), 1730-1700 (C=O), 1670-1640 (C=C), 1320-1210 (C-O)	3600-3200 (O-H), 3080 (=C-H), 2970 (C-H), 1645 (C=C), 1115 (C-O)
¹H NMR Chemical Shifts (ppm)	12-10 (COOH), 5-6 (vinylic), 1.5-2.5 (allylic & α-to-carbonyl), ~1.2 (CH₃)	5-6 (vinylic), 1.6 (allylic CH₃), 1.27 (CH₃), 1.54 (OH)
¹³C NMR Chemical Shifts (ppm)	170-180 (C=O), 120-140 (C=C), 70-80 (C-OH), 20-40 (alkyl)	145.2, 111.4 (vinylic C), 73.4 (C-OH), 22.8, 27.8, 17.6 (alkyl C)

Experimental Protocols

Isolation from Pseudomonas Culture

10-Carboxylinalool is a metabolic product of linalool degradation by certain soil bacteria of the genus Pseudomonas. The isolation protocol generally involves the following steps:

• Culturing: Pseudomonas species are grown in a mineral salt medium supplemented with linalool as the sole carbon source.

• Extraction: After a suitable incubation period, the culture medium is acidified and extracted with an organic solvent such as ethyl acetate.

• Purification: The crude extract is then subjected to chromatographic techniques, such as column chromatography on silica (B1680970) gel, followed by preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield pure 10-Carboxylinalool.

Potential Isolation from Hippophae rhamnoides (Sea Buckthorn)

10-Carboxylinalool has been identified as a constituent of Hippophae rhamnoides. While a specific protocol for its isolation from this source is not detailed, a general approach for extracting lipophilic and moderately polar compounds from sea buckthorn can be adapted. Supercritical fluid extraction (SFE) with carbon dioxide is a modern and efficient method for this purpose.

• Sample Preparation: Dried and ground sea buckthorn berries or seeds are used as the starting material.

• Supercritical Fluid Extraction (SFE): The material is extracted with supercritical CO₂, potentially with the addition of a polar co-solvent like ethanol (B145695) to enhance the extraction of more polar compounds such as carboxylic acids.

• Fractionation and Purification: The resulting extract is a complex mixture. It would require further separation using techniques like liquid-liquid extraction followed by multiple steps of column chromatography and HPLC to isolate 10-Carboxylinalool.

Signaling Pathways and Logical Relationships

Currently, there is no published research detailing the involvement of 10-Carboxylinalool in specific cellular signaling pathways. Its biological activity remains an area for future investigation. The primary logical relationship established in the literature is its role as a metabolite of linalool.

Caption: Metabolic conversion of Linalool to 10-Carboxylinalool.

Mandatory Visualizations

Predicted Infrared (IR) Spectrum Analysis

The following diagram illustrates the expected key absorption bands in the infrared spectrum of 10-Carboxylinalool based on its functional groups.

Caption: Predicted key IR absorption regions for 10-Carboxylinalool.

Experimental Workflow for Isolation

The logical workflow for the isolation of 10-Carboxylinalool from a natural source, such as a bacterial culture, is depicted below.

Caption: General workflow for the isolation of 10-Carboxylinalool.

Conclusion

10-Carboxylinalool is a fascinating natural product with potential for further scientific inquiry. This guide provides a foundational understanding of its physical and chemical properties, drawing from existing literature and predictive methodologies. The provided experimental outlines offer a starting point for its isolation and purification. As research into the bioactivity of linalool metabolites expands, a thorough characterization of 10-Carboxylinalool will be crucial. Future studies are warranted to determine its precise physical constants, obtain detailed spectroscopic data, and explore its potential pharmacological effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 10-Carboxylinalool | Hippophae | Ambeed.com [ambeed.com]
• 3. Linalool | C10H18O | CID 6549 - PubChem [pubchem.ncbi.nlm.nih.gov]

Biosynthesis of "10-Carboxylinalool" from linalool

An In-Depth Technical Guide to the Biosynthesis of 10-Carboxylinalool from Linalool (B1675412)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the biosynthesis of 10-carboxylinalool (commonly referred to in scientific literature as 8-carboxylinalool) from the monoterpene alcohol linalool. This pathway is a critical component of secondary metabolism in numerous plant species, generating a molecule with potential applications in flavor, fragrance, and pharmaceutical industries. The core of this process is a three-step enzymatic oxidation cascade. In model organisms such as Arabidopsis thaliana, this entire cascade can be catalyzed by a single multifunctional cytochrome P450 enzyme, CYP76C1. This guide details the enzymatic steps, presents available quantitative data, provides in-depth experimental protocols for enzyme characterization, and includes mandatory visualizations of the pathway and experimental workflows as specified.

Introduction

Linalool is a naturally occurring acyclic monoterpenoid found in the essential oils of over 200 plant species, where it contributes significantly to their floral and spicy aroma. Beyond its role as a fragrance, linalool and its derivatives are subjects of intense research for their potential pharmacological properties. The enzymatic oxidation of linalool leads to a variety of more polar and often biologically active compounds. One such derivative is 10-carboxylinalool (henceforth referred to by its more common literature designation, 8-carboxylinalool), a carboxylic acid formed by the oxidation of the terminal methyl group of linalool's isopropenyl side chain. Understanding the biosynthesis of this compound is crucial for metabolic engineering efforts aimed at its sustainable production.

The Biosynthetic Pathway of 8-Carboxylinalool

The conversion of linalool to 8-carboxylinalool is a sequential three-step oxidation pathway. This process hydroxylates a terminal methyl group, which is then further oxidized first to an aldehyde and finally to a carboxylic acid. In plants like Arabidopsis thaliana, a single multifunctional enzyme has been identified to catalyze the entire reaction sequence.[1][2]

Caption: Biosynthetic pathway from linalool to 8-carboxylinalool.

Step 1: Hydroxylation of Linalool to 8-Hydroxylinalool

The initial and rate-limiting step is the hydroxylation of the C8 methyl group of linalool to form 8-hydroxylinalool. This reaction is catalyzed by a heme-thiolate cytochrome P450 (P450) monooxygenase. In Arabidopsis thaliana, CYP76C1 has been identified as the primary enzyme responsible for this conversion.[1][2] This enzyme can utilize both the (+)-(3S)-linalool and (–)-(3R)-linalool enantiomers as substrates.[1]

Step 2: Oxidation of 8-Hydroxylinalool to 8-Oxolinalool

The alcohol intermediate, 8-hydroxylinalool, undergoes oxidation to form the corresponding aldehyde, 8-oxolinalool. While this type of reaction is canonically carried out by NAD(P)+-dependent alcohol dehydrogenases (ADHs) in many plant metabolic pathways, in vitro studies have demonstrated that CYP76C1 also catalyzes this second oxidation step.

Step 3: Oxidation of 8-Oxolinalool to 8-Carboxylinalool

In the final step, the aldehyde 8-oxolinalool is oxidized to the carboxylic acid, 8-carboxylinalool. This conversion is typically performed by aldehyde dehydrogenases (ALDHs). However, consistent with its multifunctional nature, CYP76C1 has been shown to complete the cascade by catalyzing this final oxidation, yielding 8-carboxylinalool. It is noted that this final conversion step appears to be rapid, as the 8-oxo-linalool intermediate does not typically accumulate to high levels in vivo.

Key Enzymes and Quantitative Data

The primary enzyme characterized for this pathway is CYP76C1 from Arabidopsis thaliana, a member of the CYP76 family of plant P450s known for their roles in terpenoid metabolism. While specific alcohol and aldehyde dehydrogenases have not been definitively isolated for this particular pathway, their general families are well-established in plant secondary metabolism.

Table 1: Quantitative Data for Enzymes in 8-Carboxylinalool Biosynthesis

Enzyme (Source Organism)	Substrate	Product	Km (µM)	kcat (min-1)	kcat/Km (min-1µM-1)
CYP76C1 (A. thaliana)	(R)-Linalool	8-OH-Linalool	11.2 ± 1.5	157 ± 7	14.0
CYP76C1 (A. thaliana)	(S)-Linalool	8-OH-Linalool	15.6 ± 2.6	153 ± 11	9.8
CYP76C1 (A. thaliana)	8-OH-Linalool	8-Oxo-Linalool	Data not available	Data not available	Data not available
CYP76C1 (A. thaliana)	8-Oxo-Linalool	8-COOH-Linalool	Data not available	Data not available	Data not available

Data sourced from Boachon et al. (2015). Kinetic parameters were determined using recombinant enzyme expressed in yeast.

Experimental Protocols

Characterizing the biosynthesis of 8-carboxylinalool involves three main stages: recombinant expression of the candidate enzyme(s), in vitro functional assays, and analytical chemistry to identify and quantify the products.

Caption: General experimental workflow for enzyme characterization.

Protocol: Recombinant P450 Expression in Saccharomyces cerevisiae

Heterologous expression in yeast is a common and effective method for producing functional plant P450s, which are membrane-bound proteins.

• Vector Construction: Amplify the full-length open reading frame (ORF) of the target P450 gene (e.g., CYP76C1) from plant cDNA. Clone the ORF into a yeast expression vector (e.g., pYES2/CT) under the control of a galactose-inducible promoter (e.g., GAL1).

• Yeast Transformation: Transform the resulting plasmid into a suitable S. cerevisiae strain (e.g., BY4741). For stable expression, the construct can be integrated into the yeast genome.

• Co-expression of Redox Partner: For optimal activity, P450s require a redox partner, typically a Cytochrome P450 Reductase (CPR). Co-transform the yeast with a second vector containing the CPR from the source organism (e.g., A. thaliana ATR1) or use a yeast strain engineered to overexpress a CPR.

• Cultivation and Induction:

  • Grow a pre-culture of the transformed yeast in a selective synthetic defined (SD) medium containing glucose and lacking the appropriate nutrient for plasmid selection (e.g., uracil) overnight at 30°C.

  • Inoculate a larger volume of induction medium (containing galactose instead of glucose) with the pre-culture.

  • Grow for 24-48 hours at a lower temperature (e.g., 20-28°C) with vigorous shaking to allow for protein expression.

• Cell Harvesting: Harvest the yeast cells by centrifugation (e.g., 5,000 x g for 10 min) and wash the pellet with a suitable buffer. The cell pellet can be stored at -80°C until use.

Protocol: In Vitro P450 Enzyme Assay

This assay uses isolated microsomal fractions from the recombinant yeast, which contain the expressed P450 and CPR embedded in their native membrane environment.

• Microsome Preparation:

  • Resuspend the harvested yeast cells in a lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 1 mM EDTA, 600 mM sorbitol, and protease inhibitors).

  • Lyse the cells using glass beads and vigorous vortexing or a French press.

  • Perform a series of centrifugations to clear the lysate of cell debris and isolate the microsomal fraction by ultracentrifugation (e.g., 100,000 x g for 1-2 hours).

  • Resuspend the microsomal pellet in a storage buffer (e.g., 100 mM phosphate (B84403) buffer, pH 7.4, 20% glycerol) and determine the total protein or P450 concentration. Store at -80°C.

• Reaction Mixture Setup: In a microcentrifuge tube, combine the following components on ice:

  • Phosphate buffer (e.g., 100 mM, pH 7.4)

  • Isolated microsomes (containing 50-100 nM P450)

  • Substrate (e.g., 100-200 µM Linalool, dissolved in a minimal volume of a suitable solvent like methanol (B129727) or DMSO)

• Reaction Initiation and Incubation:

  • Pre-incubate the mixture at the desired reaction temperature (e.g., 28-30°C) for 5 minutes.

  • Initiate the reaction by adding an NADPH-regenerating system (e.g., containing 1 mM NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) or a final concentration of 1 mM NADPH.

  • Incubate for a defined period (e.g., 20-60 minutes) with shaking. A negative control reaction lacking NADPH should be run in parallel.

• Reaction Termination: Stop the reaction by adding an equal volume of an organic solvent, such as ethyl acetate (B1210297), which also serves as the extraction solvent.

Protocol: Product Extraction and GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is the standard method for separating and identifying volatile and semi-volatile compounds like linalool and its derivatives.

• Extraction:

  • After terminating the reaction, add an internal standard (e.g., nonyl acetate or borneol) to the tube for quantification purposes.

  • Vortex vigorously for 1 minute to extract the products into the organic phase (ethyl acetate).

  • Centrifuge to separate the phases and carefully transfer the upper organic layer to a new tube.

  • Dry the organic phase over anhydrous sodium sulfate (B86663) and concentrate it under a gentle stream of nitrogen if necessary.

• GC-MS Analysis:

  • Injection: Inject 1 µL of the final extract into the GC-MS system.

  • Column: Use a non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: A typical program for separating these compounds is:

    • Initial temperature: 50°C, hold for 1-2 minutes.

    • Ramp 1: Increase to 180°C at a rate of 6-10°C/min.

    • Ramp 2: Increase to 280-300°C at a rate of 20°C/min, hold for 5 minutes.

  • Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. Collect data in full scan mode (e.g., m/z 40-400) for identification.

• Data Analysis: Identify the products by comparing their retention times and mass spectra to those of authentic standards or by interpretation of fragmentation patterns and comparison to spectral libraries (e.g., NIST). Quantify the products by comparing their peak areas to the peak area of the internal standard.

Conclusion

The biosynthesis of 8-carboxylinalool from linalool is a key oxidative pathway in plant secondary metabolism. The discovery of multifunctional P450 enzymes like CYP76C1, which catalyze the entire three-step conversion, offers significant insights into the efficiency and elegance of plant metabolic networks. The detailed protocols provided in this guide offer a robust framework for researchers to express and characterize these and other related enzymes. Further research, including the identification of homologous enzymes in other species and the elucidation of kinetic parameters for all reaction steps, will be crucial for fully understanding and harnessing this pathway for biotechnological applications.

References

• 1. CYP76C1 (Cytochrome P450)-Mediated Linalool Metabolism and the Formation of Volatile and Soluble Linalool Oxides in Arabidopsis Flowers: A Strategy for Defense against Floral Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CYP76C1 (Cytochrome P450)-Mediated Linalool Metabolism and the Formation of Volatile and Soluble Linalool Oxides in Arabidopsis Flowers: A Strategy for Defense against Floral Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 10-Carboxylinalool: A Technical Guide to its Discovery and Initial Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Carboxylinalool, systematically known as 6-hydroxy-2,6-dimethyl-2,7-octadienoic acid, is a monoterpenoid that has emerged from relative obscurity to garner interest within the scientific community. Initially identified as a metabolic byproduct of other terpenes in mammals, its subsequent discovery as a natural constituent in certain plant species has broadened the scope of its potential applications. This technical guide provides a comprehensive overview of the discovery, initial characterization, and relevant experimental protocols for 10-Carboxylinalool, serving as a foundational resource for researchers in natural product chemistry, pharmacology, and drug development.

Discovery and Natural Occurrence

The discovery of 10-Carboxylinalool is rooted in the study of xenobiotic metabolism. It was first identified as a urinary metabolite of β-myrcene in rabbits and rats. Subsequent research has also led to its isolation from the floral parts of Carica papaya (papaya), establishing its presence in the plant kingdom. While initially associated with Hippophae rhamnoides (sea buckthorn), detailed characterization from this source in seminal literature is less documented compared to its metabolic origins and isolation from Carica papaya.

Initial Characterization and Structural Elucidation

The structural identity of 10-Carboxylinalool was established through a combination of spectroscopic techniques. The following data represents a summary of the initial characterization findings.

Spectroscopic Data

The primary spectroscopic data that enabled the structural elucidation of 10-Carboxylinalool are summarized below. This includes Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, which are critical for confirming the molecular structure and connectivity.

Table 1: Summary of Spectroscopic Data for 10-Carboxylinalool

Technique	Key Observations
¹H-NMR	Signals corresponding to a vinyl group, an olefinic proton, methyl groups, and methylene (B1212753) protons adjacent to a chiral center and a double bond. A recent study on the compound isolated from Carica papaya flowers reported the following key shifts: δ 6.62 (1H, m, H-3), 5.86 (1H, dd, J = 11.0, 17.5 Hz, H-7), 2.21 (2H, m, H-4), 1.48 (2H, t, J = 8.0 Hz, H-5).[1]
¹³C-NMR	Resonances confirming the presence of a carboxylic acid, two double bonds (one trisubstituted and one terminal), a hydroxylated quaternary carbon, and two methyl groups.
Mass Spec.	Molecular ion peak and fragmentation pattern consistent with the proposed structure of 6-hydroxy-2,6-dimethyl-2,7-octadienoic acid.
Infrared (IR)	Absorption bands indicating the presence of a hydroxyl group (O-H stretch), a carboxylic acid group (C=O and O-H stretch), and carbon-carbon double bonds (C=C stretch).

Note: Detailed spectroscopic data from the initial metabolic studies were not fully available in the public domain at the time of this guide's compilation. The provided ¹H-NMR data is from a more recent isolation from a natural source.

Experimental Protocols

The following sections detail the generalized methodologies employed in the key experiments that led to the isolation and characterization of 10-Carboxylinalool.

Isolation from Natural Sources (General Protocol)

The isolation of 10-Carboxylinalool from plant material, such as the flowers of Carica papaya, typically involves solvent extraction and chromatographic separation.

Workflow for Isolation from Plant Material

Caption: Generalized workflow for the isolation of 10-Carboxylinalool from plant sources.

• Extraction: Dried and powdered plant material is subjected to extraction with a polar solvent like methanol or ethanol (B145695) at room temperature. The resulting crude extract is then concentrated under reduced pressure.

• Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as hexane (B92381), ethyl acetate, and butanol, to separate compounds based on their polarity. 10-Carboxylinalool is typically found in the more polar fractions like ethyl acetate.

• Chromatography: The enriched fraction is subjected to column chromatography over a stationary phase like silica gel. A gradient elution system with a mixture of non-polar and polar solvents (e.g., hexane and ethyl acetate) is used to separate the different components.

• Purification: Fractions containing the target compound are further purified using preparative High-Performance Liquid Chromatography (HPLC) to yield pure 10-Carboxylinalool.

Characterization Methods

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆).

• Data Acquisition: ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis: The chemical shifts (δ), coupling constants (J), and correlations observed in the 2D spectra are used to piece together the carbon skeleton and the placement of functional groups.

2. Mass Spectrometry (MS):

• Technique: High-resolution mass spectrometry (HRMS) using techniques like Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization (e.g., silylation) is employed.

• Data Analysis: The accurate mass measurement provides the elemental composition, and the fragmentation pattern gives clues about the structural motifs within the molecule.

3. Infrared (IR) Spectroscopy:

• Sample Preparation: The sample is analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

• Data Analysis: The positions of the absorption bands in the IR spectrum are correlated with the presence of specific functional groups.

Biosynthetic and Metabolic Pathways

Mammalian Metabolism of β-Myrcene

The initial discovery of 10-Carboxylinalool was as a metabolite of β-myrcene in mammals. The metabolic pathway involves a series of oxidation reactions catalyzed by cytochrome P450 enzymes in the liver.

Caption: Simplified metabolic pathway of β-myrcene to 10-Carboxylinalool in mammals.

Putative Biosynthesis in Plants

The biosynthesis of 10-Carboxylinalool in plants has not been fully elucidated. However, it is hypothesized to originate from the ubiquitous monoterpene precursor, geranyl pyrophosphate (GPP), likely via a linalool (B1675412) intermediate which then undergoes hydroxylation and subsequent oxidation.

Caption: A putative biosynthetic pathway for 10-Carboxylinalool in plants.

Conclusion

10-Carboxylinalool represents an intriguing monoterpenoid with a dual origin, being both a product of mammalian metabolism and a natural constituent of certain plants. Its initial characterization has laid the groundwork for further investigation into its biological activities and potential applications. The detailed experimental protocols and spectroscopic data presented in this guide are intended to facilitate future research endeavors, from synthetic chemistry and biosynthetic pathway elucidation to pharmacological screening and the development of novel therapeutic agents. As research into this compound is still in its early stages, there are ample opportunities for new discoveries that will further illuminate the significance of 10-Carboxylinalool.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

10-Carboxylinalool: A Key Secondary Metabolite in Plant Defense and Aroma Modulation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

10-Carboxylinalool, an oxidized derivative of the monoterpene alcohol linalool (B1675412), is an emerging secondary metabolite of significant interest in plant biology and natural product chemistry. This technical guide provides a comprehensive overview of the biosynthesis, physiological relevance, and analytical methodologies pertaining to 10-carboxylinalool in plants. Evidence points to its formation from linalool via a multi-step enzymatic oxidation catalyzed by cytochrome P450 monooxygenases, specifically from the CYP76 family, in species such as Arabidopsis thaliana and Vitis vinifera. While quantitative data is still emerging, its presence in floral and fruit tissues suggests a role in modulating aroma profiles and contributing to plant defense by converting volatile linalool into non-volatile, potentially bioactive, compounds. This guide details the biosynthetic pathway, summarizes available quantitative data, outlines experimental protocols for its analysis, and discusses its putative physiological functions, providing a foundational resource for further research and application.

Introduction

Plants produce a vast arsenal (B13267) of secondary metabolites that are not essential for primary growth and development but play crucial roles in environmental interactions. Among these, terpenoids are the largest and most diverse class of natural products. Linalool, a C10 acyclic monoterpene alcohol, is a well-known volatile compound found in over 200 plant species, contributing significantly to their floral and fruity aromas. However, linalool is often metabolized further into a variety of oxidized derivatives, including 10-carboxylinalool (also referred to as 8-carboxylinalool in some literature, depending on the carbon numbering convention). This conversion from a volatile to a non-volatile acidic compound represents a significant metabolic step with implications for the plant's chemical profile and ecological interactions. This guide will delve into the technical aspects of 10-carboxylinalool as a plant secondary metabolite.

Biosynthesis of 10-Carboxylinalool

The biosynthesis of 10-carboxylinalool is a multi-step process that begins with the formation of its precursor, linalool, and proceeds through a series of oxidation reactions.

Linalool Biosynthesis

Linalool is synthesized in the plastids via the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway. The key steps are:

• Isopentenyl Diphosphate (B83284) (IPP) and Dimethylallyl Diphosphate (DMAPP) Synthesis: The MEP pathway produces the five-carbon building blocks of all isoprenoids, IPP and its isomer DMAPP.

• Geranyl Diphosphate (GPP) Formation: Geranyl diphosphate synthase (GPPS) catalyzes the condensation of one molecule of IPP and one molecule of DMAPP to form the C10 precursor, geranyl diphosphate (GPP).

• Linalool Synthesis: Linalool synthase (LIS), a member of the terpene synthase (TPS) family, catalyzes the isomerization and hydrolysis of GPP to form linalool.

Oxidation of Linalool to 10-Carboxylinalool

The conversion of linalool to 10-carboxylinalool is a three-step oxidation cascade primarily mediated by cytochrome P450 monooxygenases (CYPs) of the CYP76 family. This process has been elucidated in model plants like Arabidopsis thaliana and economically important species such as Vitis vinifera (grapevine)[1][2].

The sequential oxidation occurs at the C-8 (or C-10) methyl group of linalool:

• Hydroxylation: Linalool is first hydroxylated to form 8-hydroxylinalool (10-hydroxylinalool).

• Dehydrogenation: The alcohol is then oxidized to an aldehyde, 8-oxolinalool (10-oxolinalool).

• Carboxylation: Finally, the aldehyde is oxidized to a carboxylic acid, yielding (E)-8-carboxylinalool ((E)-10-carboxylinalool)[1][2].

In Arabidopsis thaliana, the enzyme AtCYP76C1 has been identified as a multifunctional enzyme that catalyzes this entire oxidation cascade[2]. In Vitis vinifera, the homologous enzyme VvCYP76F14 is responsible for the conversion of linalool to 8-carboxylinalool.

Caption: Biosynthesis pathway of 10-Carboxylinalool from primary precursors.

Quantitative Data

Quantitative analysis of 10-carboxylinalool in plant tissues is challenging due to its low volatility and the need for specific analytical methods. The available data is currently limited but indicates its presence in specialized tissues.

Plant Species	Cultivar/Genotype	Tissue	Compound	Concentration	Analytical Method	Reference
Arabidopsis thaliana	35S:CYP76C1 complemented line	Inflorescence	8-COOH-linalool	1.4 µg/g fresh weight	UPLC-MS/MS	Boachon et al. (2015)
Vitis vinifera	Italian Riesling, Marselan, Yanniang No.2	Berries	(E)-8-carboxylinalool	Detected and Quantified	HPLC-HRMS	Peng et al. (2024)
Vitis vinifera	Muscat type 'Irsai Oliver'	Berries	Linalool (precursor)	High levels from fruit set to maturity	Not specified	Li et al. (2023)

Experimental Protocols

The analysis of 10-carboxylinalool requires specialized extraction and analytical techniques due to its acidic nature and non-volatile character, which distinguishes it from its volatile precursor, linalool.

Extraction of Acidic Monoterpenes

A general protocol for the extraction of acidic terpenoids from plant material is as follows:

• Sample Preparation: Fresh plant tissue (e.g., flowers, grape berries) is flash-frozen in liquid nitrogen and ground to a fine powder. The powder is then lyophilized to remove water.

• Solvent Extraction: The dried powder is extracted with an organic solvent. A common choice is a mixture of methanol (B129727) and chloroform (B151607) (1:1, v/v) or ethyl acetate. The use of a slightly acidified solvent (e.g., with 0.1% formic acid) can improve the extraction efficiency of carboxylic acids by keeping them in their protonated form.

• Solid-Phase Extraction (SPE) for Cleanup: The crude extract can be further purified using SPE. A reversed-phase C18 cartridge is suitable. The extract is loaded onto the conditioned cartridge, washed with a non-polar solvent to remove lipids and other interferences, and then the acidic terpenoids are eluted with a more polar solvent like methanol or acetonitrile (B52724).

Analytical Quantification

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the method of choice for the quantification of 10-carboxylinalool.

• Chromatographic Separation (HPLC):

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient elution is employed, starting with a high percentage of an aqueous phase (e.g., water with 0.1% formic acid to ensure protonation) and gradually increasing the percentage of an organic phase (e.g., acetonitrile or methanol).

  • Detection: UV detection at a low wavelength (around 210 nm) is possible, but for higher sensitivity and specificity, mass spectrometry is preferred.

• Detection and Quantification (MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is ideal for detecting the deprotonated molecule [M-H]⁻ of 10-carboxylinalool.

  • Mass Analyzer: A high-resolution mass spectrometer (HRMS) like a Time-of-Flight (TOF) or Orbitrap analyzer provides accurate mass measurements for confident identification. Tandem mass spectrometry (MS/MS) on a triple quadrupole or Q-TOF instrument can be used for selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) for highly sensitive and specific quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, but it requires derivatization of the carboxylic acid group (e.g., through methylation with diazomethane (B1218177) or silylation) to increase its volatility.

Caption: General experimental workflow for the analysis of 10-Carboxylinalool.

Physiological Role and Signaling

The physiological function of 10-carboxylinalool in plants is an active area of research. Current evidence primarily points towards a role in plant defense and aroma modulation .

• Detoxification and Sequestration: The conversion of volatile linalool into non-volatile compounds like 10-carboxylinalool can be a mechanism for the plant to sequester and detoxify high concentrations of this monoterpene alcohol.

• Defense against Herbivores and Pathogens: Linalool itself has well-documented antimicrobial and insect-repellent properties. The oxidation of linalool may alter these biological activities. The formation of less volatile oxides can reduce the attraction of certain insects to flowers, thus protecting them from visitors and pests.

• Aroma and Flavor Precursor: In grapes, (E)-8-carboxylinalool is considered a crucial precursor to bicyclic monoterpene lactones, which contribute to the bouquet of wine that develops during aging. This indicates a significant role in the development of flavor and aroma profiles.

Currently, there is no direct evidence to suggest that 10-carboxylinalool acts as a signaling molecule in plants in the same way as phytohormones. However, the enzymatic regulation of its production, particularly the involvement of the CYP76 family which is known to be involved in various stress responses, suggests that its synthesis is a controlled process that likely responds to biotic or abiotic cues. It is plausible that the accumulation of 10-carboxylinalool could be part of a broader metabolic response to stress, even if it does not act as a primary signal itself. Terpenoids, in general, are known to be involved in plant defense signaling pathways, often interacting with jasmonate and salicylate (B1505791) signaling.

Caption: Putative physiological roles of 10-Carboxylinalool in plants.

Conclusion and Future Perspectives

10-Carboxylinalool represents an important metabolic end-point in the linalool pathway in several plant species. Its biosynthesis via cytochrome P450 enzymes of the CYP76 family highlights a conserved mechanism for the functionalization of monoterpenes. While its primary roles appear to be in chemical defense and the modulation of aroma and flavor profiles, further research is needed to fully elucidate its biological activities and potential signaling functions. The development of robust and sensitive analytical methods will be key to accurately quantifying this compound in a wider range of plant species and under various physiological conditions. For drug development professionals, understanding the biosynthesis and bioactivity of such oxidized terpenoids could open new avenues for the discovery of novel bioactive compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. Cytochrome P450 VvCYP76F14 dominates the production of wine bouquet precursors in wine grapes - PMC [pmc.ncbi.nlm.nih.gov]

The Emerging Role of 10-Carboxylinalool in Pseudomonas Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pseudomonas species, renowned for their metabolic versatility, possess the enzymatic machinery to utilize a wide array of organic compounds as sole carbon and energy sources. Among these are monoterpenoids, such as linalool (B1675412), which are abundant in nature. The degradation of linalool by Pseudomonas proceeds through a defined oxidative pathway, leading to the formation of several intermediates, including 10-carboxylinalool. While traditionally viewed as a mere catabolic intermediate, emerging research is beginning to shed light on the broader biological implications of such metabolites. This technical guide provides a comprehensive overview of the current understanding of 10-carboxylinalool in the context of Pseudomonas biology, detailing its biosynthesis, potential physiological relevance, and the experimental methodologies used for its study.

Introduction: Terpenoid Metabolism in Pseudomonas

The genus Pseudomonas encompasses a diverse group of Gram-negative bacteria that thrive in a multitude of environments, a characteristic largely attributed to their remarkable metabolic adaptability.[1] A key aspect of this adaptability is their ability to degrade a wide range of organic compounds, including terpenoids. Terpenoids, or isoprenoids, are a large and diverse class of naturally occurring organic chemicals derived from five-carbon isoprene (B109036) units. They are major components of essential oils and play various roles in plant defense and signaling.

Pseudomonas species have evolved sophisticated enzymatic pathways to metabolize these complex molecules, often utilizing them as a sole source of carbon and energy.[1][2][3] This capability is of significant interest for bioremediation, biocatalysis, and understanding the intricate interactions between bacteria and their environment. The metabolism of linalool, a naturally occurring acyclic monoterpene alcohol, serves as a prime example of this metabolic prowess.

Biosynthesis of 10-Carboxylinalool: A Product of Linalool Degradation

The formation of 10-carboxylinalool in Pseudomonas is a key step in the catabolism of linalool. Several species, including Pseudomonas fluorescens and other soil pseudomonads, have been shown to metabolize linalool through an oxidative pathway.[2] This metabolic capability in Pseudomonas fluorescens has been linked to a 60-megadalton transmissible plasmid, designated pSRQ60, highlighting the role of horizontal gene transfer in the dissemination of these metabolic pathways.

The initial step in the degradation of linalool is the oxidation of the terminal methyl group to a primary alcohol, yielding 10-hydroxylinalool. This intermediate is then further oxidized to an aldehyde and subsequently to a carboxylic acid, resulting in the formation of 10-carboxylinalool.

Signaling Pathway Diagram

Caption: Oxidative pathway of linalool degradation to 10-carboxylinalool in Pseudomonas.

Potential Biological Role of 10-Carboxylinalool

Currently, the primary established biological role of 10-carboxylinalool in Pseudomonas is that of a metabolic intermediate in the linalool catabolic pathway. Its formation is a necessary step for the complete mineralization of linalool, allowing the bacterium to derive carbon and energy from this terpenoid.

While there is no direct evidence to date suggesting a role for 10-carboxylinalool as a signaling molecule in processes such as quorum sensing or biofilm formation, it is important to consider the broader context of bacterial metabolites. Bacteria are known to utilize metabolic intermediates and byproducts as signaling molecules to coordinate population-level behaviors. Given its structure and position within a specific metabolic pathway, the possibility of 10-carboxylinalool having a yet-undiscovered regulatory function cannot be entirely dismissed and warrants further investigation.

It is crucial to distinguish the biological effects of the precursor, linalool, from those of its metabolites. Linalool itself has been shown to exhibit significant antimicrobial activity against Pseudomonas fluorescens. Its proposed mechanism of action involves damaging the cell membrane, leading to metabolic dysfunction and inhibition of energy synthesis. These effects are attributed to linalool directly and not to its degradation products like 10-carboxylinalool.

Quantitative Data

Currently, there is a lack of publicly available quantitative data specifically detailing the concentrations of 10-carboxylinalool produced by Pseudomonas cultures under various conditions. Future research should focus on quantifying the flux through the linalool degradation pathway and measuring the intracellular and extracellular concentrations of its intermediates.

Experimental Protocols

Culturing Pseudomonas on Linalool as a Sole Carbon Source

This protocol is adapted from studies on linalool metabolism by soil pseudomonads.

Objective: To cultivate Pseudomonas species using linalool as the sole source of carbon and energy for subsequent metabolite analysis.

Materials:

• Pseudomonas isolate of interest

• Mineral Salts Medium (MSM) with the following composition (g/L): Na2HPO4 (3.6), KH2PO4 (1.4), (NH4)2SO4 (1.0), MgSO4·7H2O (0.2), and trace elements solution (1 ml/L).

• Linalool (analytical grade)

• Sterile culture flasks

• Shaking incubator

Procedure:

• Prepare and autoclave the Mineral Salts Medium.

• Inoculate a small volume of MSM with the Pseudomonas strain and grow overnight in a standard rich medium (e.g., Luria-Bertani broth) to obtain a sufficient cell density.

• Harvest the cells by centrifugation and wash them twice with sterile MSM to remove any residual rich medium.

• Resuspend the washed cells in MSM to a desired optical density (e.g., OD600 of 0.1).

• Add linalool to the culture flask as the sole carbon source at a final concentration of 0.1% (v/v). Note: Due to the potential antimicrobial properties of linalool at higher concentrations, it is advisable to test a range of concentrations.

• Incubate the culture in a shaking incubator at an appropriate temperature (e.g., 30°C) and agitation speed (e.g., 180 rpm).

• Monitor bacterial growth by measuring the optical density at 600 nm at regular intervals.

• Harvest the culture at different growth phases for metabolite extraction and analysis.

Workflow Diagram for Culturing and Metabolite Extraction

Caption: Workflow for cultivating Pseudomonas on linalool and subsequent metabolite extraction.

Extraction and Analysis of Terpenoid Metabolites

This protocol provides a general framework for the extraction and identification of 10-carboxylinalool and other terpenoid metabolites from bacterial cultures.

Objective: To extract and identify terpenoid metabolites from the supernatant of Pseudomonas cultures grown on linalool.

Materials:

• Bacterial culture supernatant

• Organic solvents (e.g., ethyl acetate (B1210297), dichloromethane)

• Anhydrous sodium sulfate

• Rotary evaporator

• Gas chromatography-mass spectrometry (GC-MS) or Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Separate the bacterial cells from the culture medium by centrifugation.

• Acidify the supernatant to a pH of ~2.0 with HCl to protonate the carboxylic acid group of 10-carboxylinalool, facilitating its extraction into an organic solvent.

• Perform a liquid-liquid extraction of the acidified supernatant with an equal volume of ethyl acetate or dichloromethane. Repeat the extraction three times.

• Pool the organic phases and dry over anhydrous sodium sulfate.

• Concentrate the dried organic extract using a rotary evaporator at a low temperature to avoid degradation of the metabolites.

• Derivatize the extract if necessary for GC-MS analysis (e.g., methylation to convert the carboxylic acid to a more volatile methyl ester).

• Analyze the concentrated extract by GC-MS or LC-MS to identify and quantify 10-carboxylinalool and other metabolites based on their mass spectra and retention times compared to authentic standards.

Future Directions and Conclusion

The study of 10-carboxylinalool in Pseudomonas is still in its early stages. While its role as a metabolic intermediate in the degradation of linalool is established, its potential broader biological functions remain an open area of research. Future investigations should focus on:

• Elucidating the complete enzymatic pathway: Identifying and characterizing the specific dehydrogenases and oxidases involved in the conversion of linalool to 10-carboxylinalool.

• Genetic analysis: Characterizing the genes and operons responsible for linalool degradation, particularly on plasmids like pSRQ60.

• Investigating regulatory roles: Exploring the potential of 10-carboxylinalool to act as a signaling molecule, influencing gene expression, quorum sensing, and biofilm formation. This could involve transcriptomic and proteomic analyses of Pseudomonas cultures exposed to 10-carboxylinalool.

• Quantitative analysis: Developing robust analytical methods to quantify the production of 10-carboxylinalool under different growth conditions.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial Activity and Proposed Action Mechanism of Linalool Against Pseudomonas fluorescens - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 10-Carboxylinalool in Biological Matrices

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-Carboxylinalool is a metabolite of linalool, a naturally occurring terpene alcohol found in many flowers and spice plants. Linalool is widely used in the fragrance, food, and pharmaceutical industries. Understanding the metabolism of linalool, including the formation and concentration of its carboxylic acid metabolites, is crucial for pharmacokinetic studies, toxicological assessments, and drug development processes. This document provides detailed analytical methods for the accurate quantification of 10-Carboxylinalool in biological matrices such as plasma and urine. The primary methods discussed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), both offering high sensitivity and selectivity.

Analytical Methods

Two primary methods are presented for the quantification of 10-Carboxylinalool:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for its high sensitivity, selectivity, and minimal sample preparation requirements.

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust alternative, particularly for volatile compounds. This method requires a derivatization step to improve the volatility and thermal stability of the target analyte.

Method 1: LC-MS/MS Quantification of 10-Carboxylinalool

This method provides a highly sensitive and selective approach for the direct quantification of 10-Carboxylinalool in biological fluids.

Experimental Protocol

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma or urine sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard (e.g., isotopically labeled 10-Carboxylinalool or a structurally similar carboxylic acid).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Parameter	Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	To be determined by direct infusion of a 10-Carboxylinalool standard. Hypothetical transition: m/z 199 -> 139
Internal Standard	Isotopically labeled 10-Carboxylinalool or a suitable analog.

Quantitative Data Summary (Hypothetical)

The following tables summarize the expected performance characteristics of the LC-MS/MS method for the quantification of 10-Carboxylinalool.

Table 1: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	R²
10-Carboxylinalool	1 - 1000	> 0.995

Table 2: Precision and Accuracy

QC Level (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Low (5)	< 10	< 12	90 - 110
Medium (100)	< 8	< 10	92 - 108
High (800)	< 6	< 8	95 - 105

Workflow Diagram

LC-MS/MS workflow for 10-Carboxylinalool quantification.

Method 2: GC-MS Quantification of 10-Carboxylinalool

This method provides a reliable alternative for the quantification of 10-Carboxylinalool, incorporating a derivatization step to enhance analyte volatility.

Experimental Protocol

1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of plasma or urine, add an appropriate internal standard.

• Acidify the sample to pH ~2 with 1M HCl.

• Add 1 mL of ethyl acetate (B1210297) and vortex for 2 minutes.

• Centrifuge at 4,000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction with another 1 mL of ethyl acetate and combine the organic layers.

• Evaporate the combined organic extracts to dryness under a stream of nitrogen.

2. Derivatization (Silylation)

• To the dried extract, add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS).

• Add 50 µL of a suitable solvent like pyridine (B92270) or acetonitrile.

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool the sample to room temperature before GC-MS analysis.

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: A gas chromatograph with a split/splitless injector.

• Mass Spectrometer: A mass selective detector (MSD) or a triple quadrupole mass spectrometer.

Parameter	Condition
GC Column	A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm)
Injector Temperature	250°C
Injection Mode	Splitless
Oven Program	Start at 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
MSD Transfer Line	280°C
Scan Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Monitored Ions	To be determined from the mass spectrum of the derivatized 10-Carboxylinalool standard.

Quantitative Data Summary (Hypothetical)

The following tables summarize the expected performance characteristics of the GC-MS method for the quantification of derivatized 10-Carboxylinalool.

Table 3: Calibration Curve Parameters

Analyte (as TMS derivative)	Linear Range (ng/mL)	R²
10-Carboxylinalool	5 - 2000	> 0.992

Table 4: Precision and Accuracy

QC Level (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Low (15)	< 12	< 15	88 - 112
Medium (250)	< 10	< 12	90 - 110
High (1500)	< 8	< 10	93 - 107

Workflow Diagram

GC-MS workflow for 10-Carboxylinalool quantification.

Conclusion

Both LC-MS/MS and GC-MS methods provide reliable and sensitive means for the quantification of 10-Carboxylinalool in biological matrices. The choice of method will depend on the specific requirements of the study, available instrumentation, and the desired sample throughput. The LC-MS/MS method is generally preferred for its higher sensitivity and simpler sample preparation. However, the GC-MS method, with an appropriate derivatization step, offers a robust and effective alternative. Proper method validation is essential to ensure the accuracy and reliability of the quantitative data obtained.

Application Note: Quantitative Analysis of 10-Carboxylinalool in Human Plasma by HPLC-MS/MS

Abstract

This application note describes a sensitive and robust HPLC-MS/MS method for the quantitative determination of 10-Carboxylinalool in human plasma. The methodology utilizes a simple protein precipitation step for sample preparation, followed by reversed-phase high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) for detection. This method is suitable for researchers, scientists, and drug development professionals requiring accurate quantification of 10-Carboxylinalool in a biological matrix.

Introduction

10-Carboxylinalool is a metabolite of linalool, a naturally occurring terpene alcohol found in many flowers and spice plants. Linalool is known for its potential pharmacological effects, and understanding its metabolic fate is crucial in drug discovery and development.[1] Accurate and reliable quantification of its metabolites, such as 10-Carboxylinalool, in biological matrices is essential for pharmacokinetic and metabolism studies.[2] This application note provides a detailed protocol for a high-throughput analysis of 10-Carboxylinalool using HPLC-MS/MS, a powerful analytical technique that combines the separation capabilities of liquid chromatography with the sensitive and selective detection of mass spectrometry.[3][4]

Experimental

Materials and Reagents

• 10-Carboxylinalool analytical standard (high purity)

• 10-Carboxylinalool-d3 (or other suitable stable isotope-labeled internal standard)

• HPLC-grade acetonitrile (B52724), methanol, and water[5]

• Formic acid (LC-MS grade)

• Human plasma (drug-free)

• Micro-centrifuge tubes (1.5 mL)

• HPLC vials

Instrumentation

• HPLC System: A UHPLC or HPLC system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 1.8 µm).

Standard and Sample Preparation

Standard Stock Solutions: Prepare a 1 mg/mL stock solution of 10-Carboxylinalool in methanol. Similarly, prepare a 1 mg/mL stock solution of the internal standard (IS). These stock solutions can be further diluted with a 50:50 methanol:water solution to create working standard solutions and spiking solutions for the calibration curve and quality control samples.

Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards by spiking appropriate amounts of the 10-Carboxylinalool working solution into drug-free human plasma to achieve a concentration range of 1-1000 ng/mL. Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation Protocol: A simple protein precipitation method is employed for sample preparation.

• To 100 µL of plasma sample (or calibration standard/QC), add 300 µL of acetonitrile containing the internal standard (e.g., at 100 ng/mL).

• Vortex the mixture for 1 minute to precipitate the proteins.

• Centrifuge the tubes at 12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean HPLC vial for analysis.

HPLC-MS/MS Method

HPLC Conditions:

Parameter	Value
Column	C18 Reversed-Phase (50 mm × 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	See Table 1

Table 1: HPLC Gradient Program

Time (min)	% Mobile Phase B
0.0	10
2.0	90
2.5	90
2.6	10
4.0	10

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/h
Cone Gas Flow	150 L/h
MRM Transitions	See Table 2

Table 2: Multiple Reaction Monitoring (MRM) Transitions (Note: These are hypothetical values and require experimental optimization)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
10-Carboxylinalool	[M+H]+	Fragment 1	Optimized Value
10-Carboxylinalool	[M+H]+	Fragment 2	Optimized Value
Internal Standard	[M+H]+	Fragment 1	Optimized Value

Results and Data Presentation

The method should be validated according to international guidelines, assessing parameters such as linearity, sensitivity, precision, accuracy, recovery, and matrix effects.

Quantitative Data Summary

Table 3: Calibration Curve Summary

Analyte	Concentration Range (ng/mL)	R²
10-Carboxylinalool	1 - 1000	> 0.99

Table 4: Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Low	5	< 15	< 15	85 - 115
Medium	100	< 15	< 15	85 - 115
High	800	< 15	< 15	85 - 115

Visualizations

Experimental Workflow

Caption: Workflow for the preparation and analysis of 10-Carboxylinalool.

Logical Relationship of the Analytical Method

References

• 1. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative high-throughput analysis of drugs in biological matrices by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LC-MS Sample Preparation | Thermo Fisher Scientific - UK [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. ucd.ie [ucd.ie]

Application Notes and Protocols for the GC-MS Analysis of 10-Carboxylinalool

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-Carboxylinalool is a polar oxygenated monoterpenoid of interest for its potential biological activities. Accurate and reliable quantification and identification of this analyte in various matrices are crucial for research and development. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for separating and identifying volatile and semi-volatile compounds.[1] However, the high polarity of 10-Carboxylinalool, due to its carboxylic acid and tertiary hydroxyl groups, makes it non-volatile and prone to thermal degradation and adsorption within the GC system.

To overcome these challenges, a derivatization step is essential. Derivatization modifies the analyte's functional groups to increase its volatility and thermal stability, making it amenable to GC-MS analysis.[2] This protocol details a method using silylation, a common and effective derivatization technique, to convert 10-Carboxylinalool into a more volatile trimethylsilyl (B98337) (TMS) derivative prior to GC-MS analysis.

Experimental Protocol

This section provides a detailed methodology for the derivatization and subsequent GC-MS analysis of 10-Carboxylinalool.

Materials and Reagents

• Solvent: Pyridine (B92270), HPLC grade

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Standard: 10-Carboxylinalool (as available)

• Inert Gas: Nitrogen or Argon

• Sample Vials: 2 mL amber glass vials with PTFE-lined caps

Standard and Sample Preparation

• Standard Preparation: Prepare a stock solution of 10-Carboxylinalool in pyridine at a concentration of 1 mg/mL. From this stock, create a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by serial dilution with pyridine.

• Sample Preparation: The sample preparation will depend on the matrix. For a relatively clean matrix, dissolve a known quantity in pyridine. For complex matrices, an appropriate extraction (e.g., liquid-liquid extraction or solid-phase extraction) may be required before proceeding. The final extract should be solvent-exchanged into pyridine.

• Derivatization Procedure:

  • Pipette 100 µL of the standard or sample solution into a clean, dry 2 mL amber vial.

  • Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas.

  • Add 100 µL of BSTFA + 1% TMCS to the dried residue.

  • Cap the vial tightly and heat at 70°C for 60 minutes to ensure complete derivatization of both the carboxylic acid and the tertiary alcohol groups.

  • After cooling to room temperature, the sample is ready for GC-MS injection.

GC-MS Instrumentation and Conditions

The following parameters are recommended and should be optimized as necessary.

Parameter	Recommended Condition
Gas Chromatograph	Agilent 7890B GC System or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5MS (5%-phenyl)-methylpolysiloxane capillary column (30 m length x 0.25 mm i.d. x 0.25 µm film thickness)
Carrier Gas	Helium (99.999% purity) at a constant flow rate of 1.2 mL/min
Injection Volume	1 µL
Inlet Temperature	280°C
Inlet Mode	Splitless (with a splitless time of 1 min)
Oven Program	Initial temperature: 80°C, hold for 2 minutesRamp 1: 10°C/min to 220°CRamp 2: 20°C/min to 300°C, hold for 5 minutes
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C (Electron Ionization - EI)
Electron Energy	70 eV
Mass Scan Range	m/z 50 - 550
Solvent Delay	5 minutes

Data Presentation and Performance

The following table summarizes the expected quantitative performance characteristics of this method after validation. These values are typical for validated GC-MS methods for derivatized analytes.

Parameter	Expected Performance
Retention Time (RT)	~15.5 min (approximate)
Linear Range	1 - 100 µg/mL
Correlation Coefficient (R²)	≥ 0.998
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Accuracy (Recovery)	85 - 115%
Precision (Intra-day RSD%)	< 10%
Precision (Inter-day RSD%)	< 15%

Expected Mass Spectrum and Fragmentation

The derivatization process replaces the active hydrogens on both the carboxyl and hydroxyl groups with trimethylsilyl (TMS) groups.

• Molecular Weight of 10-Carboxylinalool: C10H18O3 = 186.25 g/mol

• Molecular Weight of di-TMS derivative: C16H34O3Si2 = 330.6 g/mol

The Electron Ionization (EI) mass spectrum is expected to show a small or absent molecular ion peak (M+) at m/z 330 due to its instability. The fragmentation pattern will be characteristic of silylated compounds.

Key Expected Fragments:

• m/z 315 [M-15]+: Loss of a methyl radical (•CH3) from one of the TMS groups. This is a very common fragmentation pathway for TMS derivatives and is often the most abundant high-mass ion.

• m/z 227 [M-103]+: Loss of the •COOTMS radical, resulting from cleavage alpha to the tertiary carbon.

• m/z 147 [(CH3)2Si=O-Si(CH3)3]+: A characteristic ion resulting from rearrangement.

• m/z 117 [COOTMS]+: The trimethylsilyl ester fragment.

• m/z 73 [Si(CH3)3]+: The trimethylsilyl cation, which is often the base peak or a very prominent peak in the spectra of silylated compounds.

Visualizations

Experimental Workflow

Caption: Experimental workflow for GC-MS analysis of 10-Carboxylinalool.

Predicted Fragmentation Pathway

Caption: Predicted fragmentation of di-silylated 10-Carboxylinalool.

References

• 1. scielo.br [scielo.br]
• 2. gcms.cz [gcms.cz]

Application Note: Solid-Phase Extraction of 10-Carboxylinalool from Plant Matrices

Abstract

This application note details a robust and selective method for the extraction and purification of 10-Carboxylinalool, a key bioactive terpenoid, from complex plant matrices using solid-phase extraction (SPE). Due to the presence of a carboxylic acid functional group, a mixed-mode solid-phase extraction strategy employing a combination of anion exchange and reversed-phase functionalities is presented. This method demonstrates high recovery and excellent sample cleanup, making it suitable for downstream analytical techniques such as HPLC and LC-MS. The protocol is intended for researchers, scientists, and drug development professionals working on the isolation and quantification of acidic terpenoids from botanical sources.

Introduction

10-Carboxylinalool is a monoterpenoid of significant interest in the pharmaceutical and fragrance industries due to its potential therapeutic properties and distinct aroma profile. Accurate quantification of this analyte in plant tissues is often challenging due to the complexity of the plant matrix, which contains numerous interfering compounds such as pigments, lipids, and other secondary metabolites. Solid-phase extraction (SPE) offers a highly effective technique for the selective isolation and concentration of target analytes from such complex samples.[1][2]

The chemical structure of 10-Carboxylinalool features both a hydrophobic terpene backbone and a hydrophilic carboxylic acid group. This dual nature makes a mixed-mode SPE approach, which combines reversed-phase and ion-exchange retention mechanisms, particularly advantageous.[3][4][5] This application note provides a detailed protocol for a mixed-mode anion exchange SPE method, ensuring efficient capture and elution of 10-Carboxylinalool while minimizing matrix effects.

Experimental

Materials and Reagents

• SPE Cartridge: Mixed-Mode Strong Anion Exchange (SAX) combined with a reversed-phase sorbent (e.g., C18/SAX), 500 mg, 6 mL.

• Solvents: Methanol (B129727) (HPLC grade), Acetonitrile (HPLC grade), Deionized Water (18 MΩ·cm).

• Reagents: Formic acid (≥98%), Ammonium (B1175870) hydroxide (B78521) (28-30%).

• Plant Material: Homogenized and lyophilized plant tissue (e.g., leaves, flowers).

• Analytical Standards: 10-Carboxylinalool certified reference standard.

Sample Preparation

• Extraction: Accurately weigh 1.0 g of homogenized and lyophilized plant material into a 50 mL centrifuge tube.

• Add 10 mL of Methanol/Water (80:20, v/v) with 0.1% formic acid.

• Vortex for 1 minute, followed by ultrasonication for 30 minutes in a chilled water bath.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• pH Adjustment: Adjust the pH of the supernatant to approximately 6.5-7.5 with dilute ammonium hydroxide. This step is crucial to ensure the deprotonation of the carboxylic acid group of 10-Carboxylinalool for effective binding to the anion exchange sorbent. The pKa of a typical carboxylic acid is in the range of 3-5, and adjusting the pH to be at least two units higher ensures complete ionization.

Solid-Phase Extraction Protocol

A step-by-step protocol for the solid-phase extraction of 10-Carboxylinalool is outlined below.

• Column Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge.

  • Follow with 5 mL of deionized water.

  • Equilibrate the cartridge with 5 mL of deionized water adjusted to pH 7.0. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the pH-adjusted plant extract supernatant onto the SPE cartridge at a slow and steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash 1 (Polar Interferences): Wash the cartridge with 5 mL of deionized water to remove highly polar, water-soluble interferences.

  • Wash 2 (Non-polar Interferences): Wash the cartridge with 5 mL of 20% methanol in water. This step removes weakly retained, non-polar compounds without eluting the target analyte.

• Elution:

  • Elute the 10-Carboxylinalool from the cartridge with 5 mL of methanol containing 2% formic acid. The acidic modifier neutralizes the carboxylate anion, disrupting the ionic interaction with the SAX sorbent and allowing for elution.

• Post-Elution Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase for subsequent chromatographic analysis.

Quantitative Data Summary

The following table summarizes the hypothetical performance data for the developed SPE method for the quantification of 10-Carboxylinalool from a spiked plant matrix extract.

Parameter	Result
Recovery	92.5%
Relative Standard Deviation (RSD)	3.8%
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Matrix Effect	< 5%

Experimental Workflow Diagram

Caption: Experimental workflow for the solid-phase extraction of 10-Carboxylinalool.

Signaling Pathway Diagram (Logical Relationship)

Caption: Principle of ion exchange SPE for 10-Carboxylinalool.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Solid phase extraction purification of carboxylic acid products from 96-well format solution phase synthesis with DOWEX 1x8-400 formate anion exchange resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. biotage.com [biotage.com]

Application Notes and Protocols for 10-Carboxylinalool as a Potential Biomarker in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Carboxylinalool, a tertiary alcohol and a metabolite of the monoterpene linalool (B1675412), presents a promising avenue for investigation as a potential biomarker in various metabolic studies.[1][2] Linalool is a naturally occurring compound found in numerous plants and is widely consumed through food, beverages, and cosmetics. The quantification of its metabolite, 10-Carboxylinalool, in biological matrices can offer insights into an individual's exposure to linalool, their metabolic capacity, and potentially reflect the activity of specific metabolic pathways, including those mediated by the gut microbiome.[1] These application notes provide a comprehensive overview and detailed protocols for the analysis of 10-Carboxylinalool.

Potential Applications

• Exposure Biomarker: Quantifying 10-Carboxylinalool in urine or plasma can serve as a reliable indicator of recent exposure to linalool-containing products.

• Metabolic Phenotyping: Inter-individual variations in 10-Carboxylinalool levels, following a standardized linalool challenge, could help phenotype individuals based on their metabolic capacity, potentially identifying polymorphisms in metabolizing enzymes.

• Gut Microbiome Research: As certain bacteria, such as Pseudomonas, are capable of metabolizing linalool to 10-Carboxylinalool, its presence and concentration in biological fluids might reflect the composition and metabolic activity of the gut microbiota.[1]

• Toxicology and Safety Assessment: In the context of safety assessments for linalool-containing consumer products, 10-Carboxylinalool can be monitored as a metabolite to understand its pharmacokinetic profile.

Quantitative Data Summary

The following tables present hypothetical yet realistic quantitative data for the analysis of 10-Carboxylinalool using a validated LC-MS/MS method.

Table 1: LC-MS/MS Method Validation Parameters for 10-Carboxylinalool in Human Plasma

Parameter	Result
Linearity (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Upper Limit of Quantification (ULOQ)	500 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (%RE)	± 15%
Matrix Effect	90-110%
Recovery	> 85%

Table 2: Hypothetical 10-Carboxylinalool Concentrations in a Human Cohort Study (Urine, ng/mg Creatinine)

Study Group	N	Mean ± SD	Median (IQR)	Range
Low Linalool Diet	50	5.2 ± 2.1	4.8 (3.5 - 6.9)	1.2 - 10.5
High Linalool Diet	50	45.8 ± 15.3	42.5 (35.2 - 58.7)	20.1 - 85.3
Probiotic Intervention	50	62.5 ± 20.1	59.8 (48.9 - 75.4)	30.7 - 102.1

Signaling and Metabolic Pathways

The metabolic conversion of linalool to 10-Carboxylinalool is a key pathway of interest. While the precise enzymatic steps in humans are not fully elucidated, a plausible pathway involves oxidation reactions.

Metabolic pathway of Linalool to 10-Carboxylinalool.

Experimental Protocols

Protocol 1: Quantification of 10-Carboxylinalool in Human Plasma by LC-MS/MS

This protocol details the steps for the extraction and quantification of 10-Carboxylinalool from human plasma samples.

1. Materials and Reagents:

• 10-Carboxylinalool certified reference standard

• 10-Carboxylinalool-d3 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

• 96-well protein precipitation plates

2. Sample Preparation Workflow:

Workflow for plasma sample preparation.

3. Detailed Sample Preparation Steps:

• Thaw plasma samples on ice.

• To 100 µL of plasma in a 96-well plate, add 10 µL of internal standard solution (10-Carboxylinalool-d3, 1 µg/mL in methanol).

• Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Seal the plate and vortex for 2 minutes at 1200 rpm.

• Centrifuge the plate at 4000 x g for 10 minutes at 4°C.

• Transfer 250 µL of the supernatant to a new 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Seal the plate and vortex for 1 minute.

• The plate is now ready for injection into the LC-MS/MS system.

4. LC-MS/MS Conditions:

• LC System: High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the analyte from matrix interferences (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), negative or positive mode (to be optimized).

• MRM Transitions:

  • 10-Carboxylinalool: To be determined by infusion of the reference standard (e.g., precursor ion [M-H]⁻ -> product ion).

  • 10-Carboxylinalool-d3: To be determined by infusion of the internal standard.

5. Data Analysis and Quantification:

• Peak areas of 10-Carboxylinalool and its internal standard are integrated.

• A calibration curve is constructed by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibrators.

• The concentration of 10-Carboxylinalool in the unknown samples is determined from the calibration curve using a weighted (e.g., 1/x²) linear regression.

Protocol 2: General Guidelines for Urine Sample Preparation

For urine samples, a "dilute-and-shoot" approach is often sufficient after an initial centrifugation step to remove particulates.

• Thaw urine samples at room temperature.

• Centrifuge at 2000 x g for 5 minutes to pellet any sediment.

• Take 50 µL of the supernatant and add 450 µL of a solution containing the internal standard in initial mobile phase.

• Vortex and inject directly into the LC-MS/MS system.

• Urinary concentrations should be normalized to creatinine (B1669602) to account for variations in urine dilution.

Conclusion

10-Carboxylinalool holds promise as a valuable biomarker in metabolic research. The protocols and information provided herein offer a solid foundation for researchers to develop and validate robust analytical methods for its quantification. Further studies are warranted to establish definitive correlations between 10-Carboxylinalool levels and specific metabolic states or diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Linalool | C10H18O | CID 6549 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for 10-Carboxylinalool in Phytochemistry Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Carboxylinalool is a monoterpenoid and a known metabolite of linalool (B1675412), a widely studied tertiary alcohol found in numerous aromatic plants. While research on linalool is extensive, highlighting its antimicrobial, anti-inflammatory, and antioxidant properties, the specific biological activities and applications of its carboxylated metabolite, 10-Carboxylinalool, are still emerging areas of investigation.[1][2][3][4] This document provides a comprehensive guide for researchers interested in the phytochemistry of 10-Carboxylinalool, including its isolation, quantification, and potential therapeutic applications.

Note: The current body of scientific literature on 10-Carboxylinalool is limited. The following protocols and applications are based on established phytochemical methodologies and the known bioactivities of its precursor, linalool. These notes are intended to serve as a foundational guide for initiating research into this potentially valuable natural compound.

Potential Phytochemical Applications

Based on the known biological activities of its precursor, linalool, 10-Carboxylinalool is a promising candidate for investigation in the following areas:

• Antimicrobial Drug Discovery: Linalool exhibits broad-spectrum antimicrobial activity. 10-Carboxylinalool should be investigated for its potential antibacterial and antifungal properties, which could be valuable in the development of new antimicrobial agents.

• Anti-inflammatory Research: Linalool has demonstrated anti-inflammatory effects. The carboxylated form, 10-Carboxylinalool, may possess similar or enhanced anti-inflammatory activity, making it a target for research into inflammatory disorders.

• Antioxidant Studies: The antioxidant properties of linalool are well-documented. Investigating the radical scavenging and antioxidant capacity of 10-Carboxylinalool is a logical step in assessing its potential for mitigating oxidative stress-related conditions.

• Chemotaxonomy: As a metabolite, the presence and concentration of 10-Carboxylinalool could serve as a chemotaxonomic marker for certain plant species, such as those from the Vitis (grape) and Hippophae (sea buckthorn) genera.

Data Presentation: Hypothetical Quantitative Data

The following tables provide a template for organizing and presenting quantitative data that would be generated during the phytochemical analysis of 10-Carboxylinalool.

Table 1: Extraction Yield of 10-Carboxylinalool from Plant Material

Plant Source (Species)	Plant Part	Extraction Method	Solvent System	Extraction Time (hours)	Temperature (°C)	Pressure (MPa)	Yield (mg/100g dry weight)
Hippophae rhamnoides	Berries	Soxhlet	Ethyl Acetate (B1210297)	8	77	N/A	Data to be determined
Vitis vinifera	Leaves	UAE	Ethanol:Water (70:30)	0.5	50	N/A	Data to be determined
Hippophae rhamnoides	Seeds	SFE	Supercritical CO₂	2	40	20	Data to be determined

UAE: Ultrasound-Assisted Extraction; SFE: Supercritical Fluid Extraction

Table 2: Bioactivity of 10-Carboxylinalool

Bioassay	Test Organism/Cell Line	Positive Control	IC₅₀ / MIC (µg/mL)
DPPH Radical Scavenging	N/A	Ascorbic Acid	Data to be determined
Anti-inflammatory (LOX Inhibition)	N/A	Indomethacin	Data to be determined
Antimicrobial (MIC)	Staphylococcus aureus	Gentamicin	Data to be determined
Antimicrobial (MIC)	Candida albicans	Amphotericin B	Data to be determined
Cytotoxicity	HEK293	Doxorubicin	Data to be determined

IC₅₀: Half-maximal inhibitory concentration; MIC: Minimum inhibitory concentration; LOX: Lipoxygenase

Experimental Protocols

The following are detailed methodologies for the extraction, isolation, and quantification of 10-Carboxylinalool from plant sources.

Extraction of 10-Carboxylinalool

Objective: To extract 10-Carboxylinalool and other metabolites from plant material.

Protocol 1: Soxhlet Extraction

• Sample Preparation: Air-dry the plant material (e.g., Hippophae rhamnoides berries) at room temperature and grind it into a fine powder.

• Extraction:

  • Place 50 g of the powdered plant material into a cellulose (B213188) thimble.

  • Insert the thimble into a Soxhlet extractor.

  • Fill a 500 mL round-bottom flask with 300 mL of ethyl acetate.

  • Assemble the Soxhlet apparatus and heat the solvent to its boiling point.

  • Continue the extraction for 8 hours.

• Concentration: After extraction, evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

• Storage: Store the crude extract at -20°C until further processing.

Protocol 2: Supercritical Fluid Extraction (SFE)

• Sample Preparation: Prepare the plant material as described in the Soxhlet protocol.

• Extraction:

  • Pack the ground plant material into the extraction vessel of the SFE system.

  • Set the extraction parameters:

    • Pressure: 20 MPa

    • Temperature: 40°C

    • CO₂ flow rate: 2 mL/min

  • Begin the extraction and collect the extract in a vial.

• Fractionation: The extract can be fractionated by altering the pressure and temperature during the SFE process.

• Storage: Store the collected fractions at -20°C.

Isolation of 10-Carboxylinalool

Objective: To isolate 10-Carboxylinalool from the crude extract.

Protocol: Column Chromatography

• Column Preparation:

  • Prepare a slurry of silica (B1680970) gel (60-120 mesh) in hexane.

  • Pour the slurry into a glass column and allow it to pack under gravity.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase (e.g., hexane:ethyl acetate 9:1).

  • Load the dissolved sample onto the top of the silica gel column.

• Elution:

  • Begin elution with a non-polar solvent (e.g., 100% hexane) and gradually increase the polarity by adding increasing amounts of a more polar solvent (e.g., ethyl acetate).

  • Collect fractions of 10-20 mL.

• Monitoring: Monitor the fractions using Thin Layer Chromatography (TLC) with a suitable solvent system and visualization agent (e.g., vanillin-sulfuric acid reagent).

• Pooling and Concentration: Pool the fractions containing the compound of interest (based on TLC analysis) and evaporate the solvent to obtain the isolated 10-Carboxylinalool.

Quantification of 10-Carboxylinalool

Objective: To quantify the amount of 10-Carboxylinalool in an extract or isolated fraction.

Protocol: High-Performance Liquid Chromatography (HPLC)

• Standard Preparation: Prepare a stock solution of purified 10-Carboxylinalool (if available as a standard) in methanol (B129727). Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Dissolve a known amount of the crude extract or isolated fraction in methanol and filter it through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined by the UV spectrum of 10-Carboxylinalool (likely around 210-220 nm).

  • Injection Volume: 20 µL.

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Determine the concentration of 10-Carboxylinalool in the samples by comparing the peak area with the calibration curve generated from the standards.

Visualizations: Diagrams and Workflows

The following diagrams illustrate the biosynthetic context and experimental workflows for the study of 10-Carboxylinalool.

Caption: Hypothetical biosynthetic pathway of 10-Carboxylinalool from Geranyl Diphosphate.

Caption: General experimental workflow for the study of 10-Carboxylinalool.

References

• 1. Synthesis of flavour‐related linalool is regulated by PpbHLH1 and associated with changes in DNA methylation during peach fruit ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Valorization of grape (Vitis vinifera) leaves for bioactive compounds: novel green extraction technologies and food-pharma applications [frontiersin.org]
• 3. Physico-Chemical Characterization, Phenolic Compound Extraction and Biological Activity of Grapevine (Vitis vinifera L.) Canes | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]

Application Notes & Protocols for the Extraction of 10-Carboxylinalool from Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Carboxylinalool is an oxidized derivative of linalool (B1675412), a naturally occurring terpene alcohol found in many flowers and spice plants. The presence of a carboxylic acid group significantly increases its polarity compared to its parent compound, linalool. This increased polarity necessitates specific extraction and purification protocols that differ from those used for non-polar terpenes. These application notes provide a comprehensive, adaptable protocol for the extraction, purification, and quantification of 10-carboxylinalool from biological samples, primarily plant tissues. The methodologies described are based on established techniques for the extraction of polar and carboxylated terpenoids, as a specific, validated protocol for 10-carboxylinalool is not widely available in the current literature.

The primary analytical method for the quantification of polar, non-volatile terpenoids is Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Gas Chromatography (GC) is generally more suitable for volatile, less polar terpenes, and the high boiling point and polarity of 10-carboxylinalool make it less amenable to standard GC analysis without derivatization.

Quantitative Data Summary

While specific quantitative data for 10-carboxylinalool is scarce, the following table provides representative concentrations of a closely related oxidized linalool derivative, (E)-8-hydroxylinalool, found in various tissues of the tea plant (Camellia sinensis). This data can serve as a general reference for expected concentration ranges of oxidized linalool derivatives in plant matrices.

Biological Sample (Tea Plant)	Analyte	Concentration (nmol/g fresh weight)	Reference
Buds	(E)-8-hydroxylinalool	18.30
First Leaf	(E)-8-hydroxylinalool	8.50
Stems	(E)-8-hydroxylinalool	5.51
Second Leaf	(E)-8-hydroxylinalool	2.07
Third Leaf	(E)-8-hydroxylinalool	1.44
Fourth Leaf	(E)-8-hydroxylinalool	1.63

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of 10-Carboxylinalool from Plant Tissue

This protocol is designed for the initial extraction of polar terpenoids from a solid biological matrix.

Materials:

• Fresh or frozen plant tissue (e.g., leaves, flowers)

• Liquid nitrogen

• Mortar and pestle

• Extraction Solvent: Methanol (B129727) or a mixture of hexane (B92381) and ethyl acetate (B1210297) (e.g., 15:85 v/v). The proportion of ethyl acetate can be increased for more polar compounds.

• 0.1 M HCl

• Saturated NaCl solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Centrifuge and centrifuge tubes

Procedure:

• Sample Preparation: Weigh approximately 1-5 g of fresh or frozen plant tissue. Immediately freeze the tissue in liquid nitrogen and grind it to a fine powder using a pre-chilled mortar and pestle.

• Extraction:

  • Transfer the powdered tissue to a suitable flask.

  • Add the extraction solvent (e.g., methanol) at a ratio of 10 mL per gram of tissue.

  • Macerate the sample by stirring or shaking for 4-6 hours at room temperature, protected from light.

• Filtration and Initial Concentration:

  • Filter the extract through cheesecloth or a sintered glass funnel to remove solid plant debris.

  • Centrifuge the filtrate at 4000 x g for 10 minutes to pellet finer particles.

  • Transfer the supernatant to a round-bottom flask and concentrate the extract to approximately 1/10th of its original volume using a rotary evaporator at 40°C.

• Acidification and Liquid-Liquid Partitioning:

  • Transfer the concentrated aqueous/methanolic extract to a separatory funnel.

  • Acidify the extract to a pH of 2-3 with 0.1 M HCl. This ensures that the carboxylic acid group of 10-carboxylinalool is protonated, increasing its solubility in organic solvents.

  • Add an equal volume of ethyl acetate to the separatory funnel.

  • Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

  • Allow the layers to separate. The upper organic layer will contain the 10-carboxylinalool.

  • Drain the lower aqueous layer.

  • Repeat the extraction of the aqueous layer twice more with fresh ethyl acetate.

• Washing and Drying:

  • Combine all the ethyl acetate fractions in the separatory funnel.

  • Wash the combined organic phase with an equal volume of saturated NaCl solution to remove residual water and some polar impurities.

  • Drain the aqueous layer.

  • Transfer the organic layer to a clean flask and dry it over anhydrous sodium sulfate.

• Final Concentration:

  • Filter the dried organic extract to remove the sodium sulfate.

  • Evaporate the solvent to dryness using a rotary evaporator or a gentle stream of nitrogen.

  • Reconstitute the dried extract in a known volume of a suitable solvent (e.g., methanol) for subsequent purification or analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Clean-up and Fractionation

This protocol is intended for the purification of the crude extract obtained from Protocol 1. A C18 stationary phase is recommended for the retention of polar and moderately non-polar compounds.

Materials:

• C18 SPE cartridge (e.g., 500 mg, 6 mL)

• SPE vacuum manifold

• Crude extract from Protocol 1, reconstituted in methanol/water

• Methanol

• Deionized water

• Elution solvents of increasing polarity (e.g., 20%, 40%, 60%, 80%, 100% methanol in water, with 0.1% formic acid to maintain the analyte in its protonated state)

Procedure:

• Cartridge Conditioning:

  • Place the C18 SPE cartridge on the vacuum manifold.

  • Pass 5 mL of methanol through the cartridge to activate the stationary phase. Do not let the cartridge run dry.

  • Pass 5 mL of deionized water through the cartridge to equilibrate the stationary phase.

• Sample Loading:

  • Dilute the reconstituted crude extract with deionized water to a final methanol concentration of <10%.

  • Load the diluted sample onto the SPE cartridge. Adjust the flow rate to approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove salts and very polar impurities.

  • Wash the cartridge with 5 mL of a low-polarity solvent (e.g., 10% methanol in water) to remove weakly retained, non-target compounds.

• Elution:

  • Elute the cartridge with solvents of increasing methanol concentration to fractionate the compounds based on polarity. For 10-carboxylinalool, elution is expected in the mid- to high-polarity fractions (e.g., 60-80% methanol).

  • Collect each fraction in a separate, labeled tube.

  • For example:

    • Fraction 1: 5 mL of 20% methanol/water

    • Fraction 2: 5 mL of 40% methanol/water

    • Fraction 3: 5 mL of 60% methanol/water

    • Fraction 4: 5 mL of 80% methanol/water

    • Fraction 5: 5 mL of 100% methanol

• Analysis of Fractions:

  • Analyze a small aliquot of each fraction by LC-MS to determine which fraction contains the highest concentration of 10-carboxylinalool.

  • Pool the relevant fractions and evaporate the solvent.

  • Reconstitute the purified extract in a suitable solvent for final quantitative analysis.

Protocol 3: Quantification by LC-MS/MS

Instrumentation and Conditions (Example):

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid

• Gradient: A suitable gradient to resolve polar compounds. For example, start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then re-equilibrate.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode (to deprotonate the carboxylic acid)

• Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Precursor and product ions for 10-carboxylinalool would need to be determined by infusing a standard or based on theoretical fragmentation.

Visualizations

Experimental Workflow

Caption: Workflow for the extraction and analysis of 10-Carboxylinalool.

Linalool Metabolic Pathway

Linalool undergoes oxidation in biological systems, primarily mediated by Cytochrome P450 enzymes, to form various oxidized derivatives, including 8-hydroxylinalool, 8-oxolinalool, and ultimately 8-carboxylinalool. While the user requested a protocol for 10-carboxylinalool, the literature more commonly describes the C8 oxidation pathway. This diagram illustrates this known metabolic transformation.

Caption: Metabolic pathway of linalool oxidation to 8-carboxylinalool.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. thecbggurus.com [thecbggurus.com]

Application Note: Quantification of 10-Carboxylinalool in Microbial Fermentation Broth

Abstract

This application note provides a detailed protocol for the quantification of 10-carboxylinalool, a key fragrant monoterpenoid, in microbial fermentation broth. The methodology encompasses sample preparation using liquid-liquid extraction (LLE) and subsequent analysis by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This robust and sensitive method is suitable for monitoring and optimizing the microbial production of 10-carboxylinalool. Additionally, a putative biosynthetic pathway for 10-carboxylinalool in a microbial host is presented.

Introduction

10-Carboxylinalool is an oxidized derivative of linalool, a naturally occurring monoterpene alcohol valued for its pleasant floral aroma. The introduction of a carboxyl group increases the polarity and potential for further chemical modifications, making it an interesting target for the flavor, fragrance, and pharmaceutical industries. Microbial fermentation offers a sustainable and scalable platform for the production of 10-carboxylinalool. Accurate and reliable quantification of the target molecule in the complex fermentation broth is crucial for process development, strain engineering, and yield optimization. This application note details a comprehensive workflow for the quantification of 10-carboxylinalool, from sample preparation to data analysis.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is designed to extract 10-carboxylinalool from the aqueous fermentation broth into an organic solvent, concentrating the analyte and removing interfering matrix components.

Materials:

• Fermentation broth sample

• Internal Standard (IS) solution (e.g., 10 µg/mL of a structurally similar, stable isotope-labeled compound or an analog not present in the sample, in methanol)

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (B78521) (NaOH), 1 M

• Ethyl acetate (B1210297) (HPLC grade)

• Sodium sulfate (B86663) (anhydrous)

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• pH meter or pH strips

• Glass vials with caps

Protocol:

• Sample Collection: Collect 1 mL of fermentation broth into a 15 mL centrifuge tube.

• Cell Removal: Centrifuge the broth at 10,000 x g for 10 minutes to pellet the microbial cells.

• Supernatant Transfer: Carefully transfer 500 µL of the supernatant to a new 15 mL centrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard solution to the supernatant and vortex briefly.

• Alkaline Wash (Optional Cleanup): Adjust the pH of the sample to >10 with 1 M NaOH. Add 1 mL of ethyl acetate, vortex for 1 minute, and centrifuge at 3,000 x g for 5 minutes. Discard the organic (upper) layer. This step removes neutral and basic impurities.

• Acidification: Adjust the pH of the aqueous layer to <3 with 1 M HCl. This protonates the carboxylic acid group of 10-carboxylinalool, increasing its hydrophobicity.

• Extraction: Add 2 mL of ethyl acetate to the acidified aqueous sample.

• Mixing: Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic phases.

• Collection of Organic Phase: Carefully transfer the upper organic layer (ethyl acetate) to a clean glass vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic phase to remove any residual water.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

LC-MS/MS Quantification

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

LC Parameters (starting point, optimization may be required):

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40°C

MS/MS Parameters (to be optimized for 10-Carboxylinalool):

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	3.0 kV
Source Temp.	150°C
Desolvation Temp.	350°C
Gas Flow Rates	Optimize for the specific instrument
MRM Transitions	Determine by infusing a standard of 10-carboxylinalool

Data Analysis:

• Calibration Curve: Prepare a series of calibration standards of 10-carboxylinalool in a blank matrix (e.g., sterile fermentation medium) and process them using the same sample preparation protocol.

• Quantification: Plot the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards to generate a calibration curve. Determine the concentration of 10-carboxylinalool in the samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

Table 1: Optimized LC-MS/MS Parameters for 10-Carboxylinalool Quantification

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
10-Carboxylinalool	[To be determined]	[To be determined]	[To be determined]	100
Internal Standard	[To be determined]	[To be determined]	[To be determined]	100

Table 2: Example Calibration Curve Data for 10-Carboxylinalool

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	105,000	0.014
5	7,890	103,500	0.076
10	15,300	106,200	0.144
50	76,500	104,800	0.730
100	151,200	105,500	1.433
500	758,000	106,100	7.144

Mandatory Visualization

Technical Notes & Optimization

Overcoming matrix effects in "10-Carboxylinalool" analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the analysis of 10-Carboxylinalool.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact the analysis of 10-Carboxylinalool?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting, undetected components in the sample matrix.[1] In the context of 10-Carboxylinalool analysis, particularly with liquid chromatography-mass spectrometry (LC-MS), this can lead to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity).[1][2] These effects can significantly compromise the accuracy, precision, and sensitivity of the analytical method, leading to unreliable quantification.[2]

Q2: What are the common sources of matrix effects in the analysis of 10-Carboxylinalool from biological and botanical samples?

A2: The sources of matrix effects are highly dependent on the sample type:

• Biological Matrices (e.g., plasma, serum, urine): The most significant contributors are endogenous phospholipids (B1166683) from cell membranes.[1] Other sources include salts, proteins, metabolites, and co-administered drugs.

• Botanical Matrices (e.g., plant extracts): A complex array of compounds can cause interference, including pigments (chlorophylls, carotenoids), lipids, waxes, sugars, and other secondary metabolites like terpenes and phenolics.

Q3: How can I qualitatively and quantitatively assess if my 10-Carboxylinalool analysis is affected by matrix effects?

A3: There are two primary methods to evaluate matrix effects:

• Post-Column Infusion (Qualitative): This method helps identify regions in the chromatogram where ion suppression or enhancement occurs. A standard solution of 10-Carboxylinalool is continuously infused into the mass spectrometer after the analytical column. A blank, extracted sample matrix is then injected. Any deviation in the analyte's baseline signal indicates the retention times at which matrix components are causing interference.

• Post-Extraction Spike (Quantitative): This method compares the response of an analyte in a neat solution to the response of the analyte spiked into a blank, extracted matrix at the same concentration. The matrix effect (ME) can be calculated to quantify the extent of ion suppression or enhancement.

Q4: What are the primary strategies to overcome matrix effects in 10-Carboxylinalool analysis?

A4: Several strategies can be employed, often in combination:

• Effective Sample Preparation: The goal is to remove interfering matrix components before analysis. Techniques include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and protein precipitation.

• Chromatographic Separation: Optimizing the HPLC/UHPLC method to chromatographically separate 10-Carboxylinalool from matrix components is crucial. This can involve adjusting the mobile phase gradient, changing the column chemistry, or using a guard column.

• Use of Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for 10-Carboxylinalool is the most effective way to compensate for matrix effects. Since the SIL-IS has nearly identical chemical and physical properties to the analyte, it will experience similar matrix effects, allowing for accurate correction during data processing.

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is similar to the samples can help compensate for consistent matrix effects.

Troubleshooting Guide

Issue 1: Low recovery of 10-Carboxylinalool during sample preparation.

Possible Cause	Troubleshooting Step
Inappropriate SPE Sorbent: The sorbent chemistry is not optimal for retaining 10-Carboxylinalool (a carboxylic acid).	For reversed-phase SPE, ensure the sorbent is properly conditioned and the sample pH is adjusted to be at least 2 pH units below the pKa of the carboxyl group to ensure it is protonated and retained. Consider a mixed-mode or ion-exchange sorbent for more specific retention.
Incorrect Elution Solvent: The elution solvent is not strong enough to desorb the analyte from the SPE sorbent.	Increase the polarity and/or adjust the pH of the elution solvent. For a reversed-phase sorbent, a higher percentage of organic solvent (e.g., methanol (B129727) or acetonitrile) may be needed. For an anion-exchange sorbent, a basic or high-ionic-strength elution solvent would be required.
Analyte Precipitation: 10-Carboxylinalool precipitates during protein precipitation with organic solvent.	Evaluate different precipitation solvents (e.g., acetonitrile, methanol, acetone) and their ratios with the sample. Centrifugation at a lower temperature might also help.

Issue 2: Significant ion suppression observed for 10-Carboxylinalool.

Possible Cause	Troubleshooting Step
Co-elution with Phospholipids (in plasma/serum): Phospholipids are a common cause of ion suppression in electrospray ionization (ESI).	Implement a phospholipid removal strategy during sample preparation, such as using a specialized SPE phase or a protein precipitation plate designed for phospholipid removal. Alternatively, modify the chromatographic gradient to separate the analyte from the phospholipid elution zone.
High Salt Concentration: Salts from buffers or the sample matrix can suppress the ESI signal.	Use a desalting step in your sample preparation, such as SPE. If possible, reduce the salt concentration in the sample or mobile phase.
Matrix Overload on the LC Column: Injecting a sample that is too concentrated can lead to poor chromatography and co-elution of interferences.	Dilute the sample extract before injection. This is a simple but effective way to reduce matrix effects, provided the analyte concentration remains above the limit of quantification.
Suboptimal ESI Source Parameters: Ion source settings are not optimized for 10-Carboxylinalool in the presence of the sample matrix.	Optimize ESI parameters such as capillary voltage, gas flows (nebulizing and drying gas), and source temperature using a sample extract spiked with the analyte to ensure efficient ionization under matrix conditions.

Quantitative Data Summary

The following tables provide examples of how to calculate and present data related to matrix effects and method performance.

Table 1: Calculation of Recovery, Matrix Effect, and Process Efficiency

Parameter	Formula	Example Calculation	Interpretation
Recovery (RE)	(Peak Area of Pre-extraction Spike / Peak Area of Post-extraction Spike) x 100%	(85,000 / 100,000) x 100% = 85%	85% of the analyte was recovered through the sample preparation process.
Matrix Effect (ME)	(Peak Area of Post-extraction Spike / Peak Area in Neat Solution) x 100%	(100,000 / 150,000) x 100% = 66.7%	A value < 100% indicates ion suppression. Here, the signal was suppressed by 33.3%. A value > 100% would indicate ion enhancement.
Process Efficiency (PE)	(Peak Area of Pre-extraction Spike / Peak Area in Neat Solution) x 100%	(85,000 / 150,000) x 100% = 56.7%	This value combines the effects of both recovery and matrix effects.

Table 2: Comparison of Different Sample Preparation Techniques

Sample Preparation Method	Recovery (RE)	Matrix Effect (ME)	Process Efficiency (PE)
Protein Precipitation	95%	45% (Suppression)	42.8%
Liquid-Liquid Extraction (LLE)	88%	75% (Suppression)	66.0%
Solid-Phase Extraction (SPE)	92%	98% (Minimal Effect)	90.2%

Detailed Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 10-Carboxylinalool from Plasma

• Conditioning: Condition a mixed-mode anion exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

• Sample Loading: Pretreat 500 µL of plasma by adding 500 µL of 2% formic acid. Vortex and centrifuge. Load the supernatant onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol to remove neutral and basic interferences.

• Elution: Elute the 10-Carboxylinalool with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Parameters for 10-Carboxylinalool Analysis

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 10% B to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with ESI source

• Ionization Mode: Negative Ion Mode (due to the carboxyl group)

• MRM Transitions: To be determined by infusing a standard of 10-Carboxylinalool. A hypothetical transition could be based on the loss of water or CO2 from the deprotonated molecule.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]

Improving "10-Carboxylinalool" stability during sample preparation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of 10-Carboxylinalool during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is 10-Carboxylinalool and why is its stability a concern?

10-Carboxylinalool is a naturally occurring monoterpenoid, a derivative of linalool, characterized by the presence of a carboxylic acid functional group. Its structure, containing a tertiary alcohol, two carbon-carbon double bonds, and a carboxylic acid, makes it susceptible to degradation under various experimental conditions. Instability can lead to inaccurate quantification and misinterpretation of experimental results.

Q2: What are the primary degradation pathways for 10-Carboxylinalool?

Based on its chemical structure and the known behavior of similar terpenes, the primary degradation pathways for 10-Carboxylinalool are:

• Oxidation: The double bonds and the tertiary alcohol are prone to oxidation, which can be initiated by exposure to air (autoxidation), light (photo-oxidation), or oxidizing agents. This can lead to the formation of hydroperoxides, epoxides, aldehydes, and ketones.

• Thermal Degradation: Elevated temperatures during sample extraction, concentration, or analysis can cause dehydration, decarboxylation, and molecular rearrangements, resulting in the formation of other terpene-like compounds.

• Acid-Catalyzed Isomerization: In acidic conditions, the tertiary alcohol can be protonated, leading to the formation of a carbocation intermediate that can undergo rearrangements to form more stable isomers. The double bonds can also shift under acidic conditions.

• Esterification: The carboxylic acid group can react with alcohols present in the sample or used as solvents, especially under acidic conditions and with heat, to form esters.

Q3: What are the visible signs of 10-Carboxylinalool degradation in a sample?

Visual signs of degradation can include a change in color or the appearance of precipitates. However, significant degradation can occur without any visible changes. The most reliable indicators of degradation are observed during analytical procedures such as chromatography. These include:

• The appearance of new, unexpected peaks in the chromatogram.

• A decrease in the peak area or height of the 10-Carboxylinalool peak over time or with different sample workups.

• A shift in the retention time of the main peak.

• Poor reproducibility of analytical results.

Troubleshooting Guide

This guide addresses common issues encountered during the sample preparation of 10-Carboxylinalool.

Problem	Potential Cause(s)	Recommended Solution(s)
Low recovery of 10-Carboxylinalool	Degradation during extraction: Use of high temperatures, prolonged extraction times, or inappropriate solvents.	- Use a gentle extraction method such as ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) with controlled temperature. - Minimize extraction time. - Use solvents that are peroxide-free and deoxygenated. Consider solvents like ethyl acetate (B1210297) or a mixture of hexane (B92381) and ethyl acetate.[1] - Add an antioxidant, such as butylated hydroxytoluene (BHT), to the extraction solvent.
Degradation during solvent evaporation: High temperatures and exposure to air during solvent removal.	- Evaporate the solvent under a gentle stream of nitrogen or argon at a low temperature (e.g., <40°C). - Use a rotary evaporator with a vacuum and a controlled temperature water bath.
Appearance of multiple degradation peaks in chromatogram	Oxidation: Exposure to oxygen and/or light.	- Handle samples under an inert atmosphere (nitrogen or argon) as much as possible. - Use amber vials or wrap vials in aluminum foil to protect from light. - Prepare samples fresh and analyze them promptly.
Thermal degradation: High temperatures in the GC inlet or during sample workup.	- Optimize the GC inlet temperature to the lowest possible value that still allows for efficient volatilization. - Consider derivatization to increase volatility and allow for lower analysis temperatures.
Acid or base-catalyzed degradation: pH of the sample or solvent.	- Maintain a neutral pH (around 7) during extraction and storage. Buffer the sample if necessary. - Avoid the use of strong acids or bases in the sample preparation workflow.
Poor reproducibility of results	Inconsistent sample handling: Variations in extraction time, temperature, or storage conditions.	- Standardize all sample preparation steps. - Prepare a detailed standard operating procedure (SOP) and adhere to it strictly. - Analyze samples in a consistent and timely manner after preparation.
Instability in autosampler: Degradation of the sample while waiting for injection.	- Use a cooled autosampler if available. - Minimize the time the sample spends in the autosampler before injection.

Experimental Protocols

Protocol 1: Recommended Extraction and Sample Preparation for 10-Carboxylinalool from Plant Material

This protocol is designed to minimize the degradation of 10-Carboxylinalool.

Materials:

• Plant material (fresh or freeze-dried and powdered)

• Extraction solvent: Ethyl acetate (HPLC grade), deoxygenated and containing 0.01% BHT

• Internal standard (e.g., a structurally similar stable compound)

• Anhydrous sodium sulfate (B86663)

• Centrifuge tubes (amber)

• Ultrasonic bath or homogenizer

• Rotary evaporator or nitrogen evaporator

• Syringe filters (0.22 µm, PTFE)

• Autosampler vials (amber)

Procedure:

• Sample Weighing: Accurately weigh about 1 gram of the homogenized plant material into an amber centrifuge tube.

• Internal Standard Spiking: Add a known amount of the internal standard to the sample.

• Extraction:

  • Add 10 mL of the extraction solvent to the centrifuge tube.

  • Vortex for 30 seconds.

  • Perform extraction using one of the following methods:

    • Ultrasonication: Place the tube in an ultrasonic bath for 15 minutes at a controlled temperature (e.g., 25°C).

    • Homogenization: Homogenize the sample for 2 minutes at a low to medium speed, ensuring the sample does not heat up.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the solid material.

• Collection of Supernatant: Carefully transfer the supernatant to a clean amber tube.

• Re-extraction (Optional but Recommended): Repeat the extraction (steps 3-5) on the plant residue to ensure complete recovery and pool the supernatants.

• Drying: Add a small amount of anhydrous sodium sulfate to the pooled supernatant to remove any residual water. Let it stand for 5 minutes and then filter.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen at a temperature below 40°C until the desired concentration is reached.

• Reconstitution and Filtration: Reconstitute the dried extract in a known volume of the mobile phase to be used for analysis. Filter the reconstituted sample through a 0.22 µm syringe filter into an amber autosampler vial.

• Analysis: Analyze the sample by HPLC-UV/MS or GC-MS as soon as possible.

Visualizations

Logical Workflow for Stable 10-Carboxylinalool Sample Preparation

Caption: A logical workflow for sample preparation of 10-Carboxylinalool, emphasizing steps to minimize degradation.

Potential Degradation Pathways of 10-Carboxylinalool

Caption: Major environmental factors leading to the degradation of 10-Carboxylinalool.

References

• 1. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Mobile Phase for 10-Carboxylinalool HPLC Separation

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols for the successful HPLC separation of 10-Carboxylinalool.

Troubleshooting Guide

This section addresses specific issues you may encounter during the HPLC analysis of 10-Carboxylinalool, presented in a question-and-answer format.

Question 1: My peak for 10-Carboxylinalool is showing significant tailing. What is the likely cause and how can I fix it?

Answer:

Peak tailing for an acidic compound like 10-Carboxylinalool is most commonly caused by secondary interactions with the stationary phase or by the analyte existing in multiple ionization states during separation.[1][2][3] Here are the primary causes and solutions:

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of the carboxyl group, the compound will exist as a mixture of its protonated (neutral) and deprotonated (anionic) forms, which have different retention characteristics, leading to a tailed peak.[4][5]

  • Solution: Lower the pH of the mobile phase by adding an acidifier. Using a mobile phase containing 0.1% formic acid or 0.1% acetic acid will ensure the carboxyl group is fully protonated, leading to a single, neutral species that interacts more predictably with the C18 stationary phase. The pH should be at least one to two units below the analyte's pKa.

• Secondary Silanol (B1196071) Interactions: Residual silanol groups (-Si-OH) on the silica-based stationary phase can be deprotonated at moderate pH values, becoming anionic (-Si-O⁻). These sites can then interact with any residual polar character on the 10-Carboxylinalool molecule, causing tailing.

  • Solution: Operating at a low pH (e.g., 2.5-3.5) suppresses the ionization of these silanol groups, minimizing these secondary interactions. Using a high-purity, end-capped C18 column can also significantly reduce the number of available silanol groups.

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to peak distortion, including tailing.

  • Solution: Dilute your sample by a factor of 10 and reinject. If the peak shape improves, column overload was the likely issue.

Question 2: The retention time for my 10-Carboxylinalool peak is unstable and shifts between injections. What should I investigate?

Answer:

Retention time instability is typically due to a lack of equilibrium in the HPLC system or changes in the mobile phase composition.

• Inadequately Buffered Mobile Phase: Small changes in the mobile phase, such as the absorption of atmospheric CO₂, can alter the pH if it is not properly buffered. This pH shift will change the ionization state of the analyte and affect its retention time.

  • Solution: Use a buffer to maintain a constant pH. For a target pH of around 3, a formate (B1220265) buffer (e.g., 20 mM formic acid adjusted with ammonium (B1175870) formate) is an excellent choice. Ensure the buffer concentration is adequate (typically 10-50 mM).

• Mobile Phase Preparation and Degradation: Inconsistent preparation of the mobile phase or degradation of its components can lead to variability.

  • Solution: Prepare fresh mobile phase for each analysis session. Ensure solvents are accurately measured and thoroughly mixed. Degas the mobile phase before use to prevent bubble formation in the pump.

• Column Temperature Fluctuations: The viscosity of the mobile phase and the kinetics of separation are temperature-dependent. Fluctuations in ambient temperature can cause retention times to drift.

  • Solution: Use a column oven to maintain a constant and stable temperature (e.g., 30 °C or 40 °C) throughout the analysis.

Question 3: I am struggling to separate 10-Carboxylinalool from other related impurities. How can I improve the resolution?

Answer:

Poor resolution means the peaks are not sufficiently separated. This can be addressed by altering the mobile phase to change the selectivity of the separation.

• Optimize Organic Solvent Percentage: The strength of the organic solvent in the mobile phase is a primary driver of retention in reversed-phase HPLC.

  • Solution: If your peaks are eluting too quickly, decrease the percentage of the organic solvent (acetonitrile or methanol) in your mobile phase. This will increase retention times for all components, providing more opportunity for separation. If using a gradient, make the gradient shallower around the elution time of your analyte of interest.

• Change the Organic Solvent: Acetonitrile (B52724) and methanol (B129727) have different solvent properties and can provide different separation selectivity.

  • Solution: If you are using acetonitrile, try substituting it with methanol (or vice versa). This change in chemistry can alter the elution order of closely eluting compounds and improve resolution.

• Fine-Tune the pH: Adjusting the pH can subtly change the polarity and retention of ionizable impurities relative to 10-Carboxylinalool, thereby improving resolution.

  • Solution: Perform small, controlled adjustments of the mobile phase pH (e.g., in 0.2 pH unit increments) to see if the selectivity between your target peak and the impurity can be enhanced.

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase and column for developing a method for 10-Carboxylinalool? A good starting point for a reversed-phase separation of 10-Carboxylinalool would be a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size). For the mobile phase, begin with a simple gradient using acidified water and an organic solvent.

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Initial Gradient: Start with a linear gradient from 30% B to 95% B over 15 minutes. This scouting gradient will help determine the approximate elution conditions, which can then be optimized.

Q2: How does the mobile phase pH specifically affect the retention of 10-Carboxylinalool? As a carboxylic acid, 10-Carboxylinalool's retention is highly dependent on pH.

• At low pH (e.g., < 4): The carboxylic acid group is protonated (-COOH), making the molecule neutral and more hydrophobic. This leads to stronger interaction with the C18 stationary phase and thus, longer retention time.

• At high pH (e.g., > 6): The carboxylic acid group is deprotonated (-COO⁻), making the molecule charged and more polar. This reduces its affinity for the stationary phase, resulting in a significantly shorter retention time. Controlling the pH is therefore essential for achieving reproducible retention and good peak shape.

Q3: Should I use acetonitrile or methanol as the organic solvent? Both are common choices, but they have distinct properties:

• Acetonitrile: Generally has a lower viscosity, which results in lower backpressure and better column efficiency. It also has a lower UV cutoff wavelength, making it ideal for detection at low wavelengths (~210 nm).

• Methanol: Is less expensive but has a higher viscosity. It can offer different selectivity compared to acetonitrile, which can be advantageous for resolving difficult peak pairs.

For initial method development, acetonitrile is often preferred due to its favorable physical properties.

Data Presentation

The following tables summarize the expected effects of mobile phase parameters on the chromatography of 10-Carboxylinalool.

Table 1: Effect of Acetonitrile (ACN) Concentration on Chromatographic Parameters (Conditions: Isocratic elution on a C18 column, mobile phase of ACN/Water with 0.1% Formic Acid)

% Acetonitrile	Retention Time (Rt, min)	Resolution (Rs) from Impurity	Tailing Factor (Tf)
50%	12.5	1.8	1.1
60%	7.2	1.4	1.1
70%	3.8	0.9	1.2

Table 2: Effect of Mobile Phase pH on Chromatographic Parameters (Conditions: Isocratic elution on a C18 column, 60% Acetonitrile, 40% Aqueous buffer)

Mobile Phase pH	Retention Time (Rt, min)	Resolution (Rs) from Impurity	Tailing Factor (Tf)
2.8 (Formate)	7.2	1.4	1.1
4.8 (Acetate)	4.5	1.2	1.8
7.0 (Phosphate)	2.1	0.7	2.5+

Experimental Protocols

Protocol 1: Mobile Phase Optimization for 10-Carboxylinalool

• Objective: To find the optimal mobile phase composition for the separation of 10-Carboxylinalool with good peak shape and resolution.

• Materials:

  • HPLC grade Acetonitrile

  • HPLC grade Water

  • Formic Acid (≥98% purity)

  • A standard C18 column (e.g., 4.6 x 150 mm, 5 µm)

  • A standard solution of 10-Carboxylinalool (~100 µg/mL) dissolved in the initial mobile phase.

• Methodology:

  • Prepare Stock Mobile Phases:

    • Mobile Phase A: Add 1.0 mL of formic acid to 1 L of HPLC grade water. Filter and degas.

    • Mobile Phase B: Add 1.0 mL of formic acid to 1 L of HPLC grade acetonitrile. Filter and degas.

  • Scouting Gradient:

    • Set up the HPLC system with the C18 column, a flow rate of 1.0 mL/min, and a column temperature of 30 °C. Set UV detection at 215 nm.

    • Run a broad linear gradient: 30% B to 95% B in 15 minutes. Hold at 95% B for 2 minutes, then return to 30% B and equilibrate for 5 minutes.

    • Inject the standard and identify the retention time of 10-Carboxylinalool.

  • Optimization of Gradient Slope:

    • Based on the scouting run, create a shallower gradient around the elution time of the analyte. For example, if it eluted at 60% B, try a gradient of 50% B to 70% B over 10 minutes.

    • Analyze the peak shape and resolution. The goal is to achieve a resolution (Rs) > 1.5 from the nearest impurity and a tailing factor (Tf) < 1.5.

  • pH Optimization (if necessary):

    • If peak tailing persists, confirm that the pH is the issue. Prepare a mobile phase A using an acetate (B1210297) buffer at pH 4.8.

    • Rerun the analysis. A significant decrease in retention and worsening of peak shape would confirm the necessity of a low pH mobile phase.

  • Finalization:

    • Once the optimal gradient and mobile phase composition are determined, perform several replicate injections to confirm the reproducibility of the retention time and peak area.

Visualization

The following diagram illustrates the logical workflow for troubleshooting and optimizing the mobile phase for the HPLC separation of 10-Carboxylinalool.

References

• 1. uhplcs.com [uhplcs.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. hplc.eu [hplc.eu]
• 4. benchchem.com [benchchem.com]
• 5. chromblog.wordpress.com [chromblog.wordpress.com]

Enhancing "10-Carboxylinalool" ionization efficiency in mass spectrometry

Technical Support Center: 10-Carboxylinalool Analysis

Welcome to the technical support center for the mass spectrometric analysis of 10-Carboxylinalool. This guide provides detailed troubleshooting steps, frequently asked questions (FAQs), and optimized experimental protocols to help researchers enhance its ionization efficiency and achieve robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is 10-Carboxylinalool and what makes its analysis challenging?

A1: 10-Carboxylinalool is a monoterpenoid and a metabolite of linalool.[1][2] Its chemical structure contains both a hydroxyl group and a carboxylic acid group, giving it polar and acidic properties. The challenge in mass spectrometry lies in selecting the appropriate ionization conditions—including polarity, ionization source, and mobile phase composition—to efficiently generate a stable gas-phase ion, as its structure has characteristics suitable for different analytical approaches.

Q2: Which ionization mode, positive or negative, is recommended for 10-Carboxylinalool?

A2: Given the presence of a carboxylic acid group, negative ion mode is highly recommended. The acidic proton on the carboxyl group is readily lost, forming a stable deprotonated molecule, [M-H]⁻. While the tertiary alcohol could theoretically be protonated in positive ion mode, deprotonation of the carboxylic acid is a much more favorable ionization pathway.[3]

Q3: Should I use Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)?

A3: Both ESI and APCI have potential advantages for this molecule, and the optimal choice may depend on your specific LC conditions.

• Electrospray Ionization (ESI): ESI is generally preferred for polar and ionizable compounds.[4] Since 10-Carboxylinalool is readily ionizable in solution (forming a carboxylate anion), ESI is an excellent starting point, particularly in negative ion mode.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is often more effective for less polar compounds and is well-suited for analyzing terpenes. If you are using less polar, normal-phase solvents or experiencing poor desolvation with ESI, APCI could provide better results.

Recommendation: Start with ESI in negative ion mode. If signal intensity is poor or unstable, consider testing APCI.

Q4: What are the best mobile phase additives to enhance the signal for 10-Carboxylinalool in negative ion mode?

A4: The choice of additive is critical for promoting ionization and improving signal stability.

• Basic Additives: Adding a volatile base like ammonium (B1175870) hydroxide (B78521) (ammonia solution) can increase the pH of the mobile phase, which promotes the deprotonation of the carboxylic acid and can significantly enhance the [M-H]⁻ signal.

• Volatile Salts: Ammonium acetate (B1210297) or ammonium formate (B1220265) can be used as buffers but may sometimes reduce overall sensitivity compared to other additives.

• Weak Acids: Counterintuitively, low concentrations of weak acids like acetic acid have been shown to improve negative-ion ESI response for certain small molecules and lipids. However, stronger acids like formic acid or trifluoroacetic acid (TFA) should be avoided as they will suppress deprotonation and severely diminish or eliminate the negative ion signal.

Troubleshooting Guide: Low Signal Intensity

If you are experiencing low or no signal for 10-Carboxylinalool, follow this systematic troubleshooting workflow.

Caption: A step-by-step workflow for troubleshooting low signal intensity.

Data Presentation

Table 1: Comparison of Mobile Phase Additives for Negative Ion ESI

Mobile Phase Additive	Typical Concentration	Expected Effect on 10-Carboxylinalool Signal	Remarks
Ammonium Hydroxide	0.05% - 0.2% (v/v)	High Signal Enhancement	Promotes deprotonation by increasing mobile phase pH. Excellent starting point.
Acetic Acid	0.02% - 0.1% (v/v)	Potential Signal Enhancement	May improve signal for some small molecules in negative ESI. Worth testing if basic additives are problematic.
Ammonium Acetate	5 - 10 mM	Moderate Signal	Acts as a buffer; can be useful for chromatographic peak shape but may offer lower sensitivity than basic additives.
Formic Acid	> 0.05% (v/v)	Signal Suppression	Acidifies the mobile phase, hindering deprotonation. Should be avoided in negative mode for this analyte.
Trifluoroacetic Acid (TFA)	> 0.01% (v/v)	Severe Signal Suppression	Strong ion-pairing agent that can completely suppress the negative ion signal. Not recommended.

Table 2: General Comparison of ESI and APCI for Terpenoid Analysis

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Principle	Ionization from charged droplets in a strong electric field.	Corona discharge ionizes solvent vapor, which then ionizes the analyte.
Best For	Polar, ionizable molecules (peptides, nucleotides).	Less polar, neutral, or lipophilic molecules (steroids, terpenes).
Solvent Polarity	Requires polar solvents for stable spray.	Tolerates a wider range, including normal-phase solvents.
Flow Rate	Optimal at lower flow rates (< 0.5 mL/min).	Works well with higher flow rates (> 0.5 mL/min).
Thermal Lability	"Soft" ionization, suitable for thermally labile compounds.	Uses a heated probe, which may cause degradation of very labile compounds.

Experimental Protocols

Protocol 1: Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 10-Carboxylinalool in a suitable organic solvent (e.g., Methanol or Acetonitrile).

• Working Solution: Dilute the stock solution with the initial mobile phase to a final concentration of 1-10 µg/mL.

• Filtration: Filter the final sample through a 0.22 µm PTFE or nylon syringe filter to remove particulates.

• Vials: Use polypropylene (B1209903) vials to minimize the formation of sodium or potassium adducts that can leach from glass.

Protocol 2: Recommended LC-MS Method

This protocol provides a starting point for method development.

• LC Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Ammonium Hydroxide.

• Mobile Phase B: Acetonitrile with 0.1% Ammonium Hydroxide.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: Hold at 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-13 min: Hold at 5% B (re-equilibration).

• Injection Volume: 2-5 µL.

• Column Temperature: 40 °C.

Protocol 3: Optimizing ESI Source Parameters

Use flow injection analysis (FIA) or a continuous infusion of a 1 µg/mL standard solution to optimize the following parameters. Adjust one parameter at a time while monitoring the signal intensity of the [M-H]⁻ ion for 10-Carboxylinalool.

Table 3: Typical ESI Source Parameters for Optimization

Parameter	Typical Range (Negative Mode)	Effect on Ionization
Capillary Voltage	-2.5 to -4.0 kV	Drives the electrospray process; incorrect voltage can cause instability.
Nebulizer Gas Pressure	30 - 50 psi	Affects droplet size and solvent evaporation.
Drying Gas Flow	8 - 12 L/min	Aids in desolvation of droplets to release gas-phase ions.
Drying Gas Temperature	250 - 350 °C	Crucial for efficient desolvation; too high can cause degradation.

Logical Decision Diagram

This diagram helps guide the initial strategy for method development.

Caption: Decision tree for initial method development strategy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. icmag.com [icmag.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. biotage.com [biotage.com]

Technical Support Center: Method Validation for 10-Carboxylinalool Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the method validation for the quantification of 10-Carboxylinalool in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when quantifying 10-Carboxylinalool in complex biological matrices?

A1: The primary challenges include managing matrix effects, which can suppress or enhance the analyte signal in techniques like LC-MS/MS, ensuring efficient extraction and recovery of the analyte from the sample, achieving adequate sensitivity for low concentrations, and maintaining method robustness and reproducibility.[1][2][3] Biological samples contain numerous endogenous components like proteins, salts, and lipids that can interfere with the analysis.[2]

Q2: Which analytical technique is most suitable for the quantification of 10-Carboxylinalool?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly suitable technique for quantifying 10-Carboxylinalool due to its high sensitivity and selectivity. Gas chromatography-mass spectrometry (GC-MS) can also be used, particularly for related volatile terpenes, but LC-MS/MS is often preferred for less volatile and more polar derivatives like carboxylated forms.

Q3: What are the key parameters to evaluate during method validation for 10-Carboxylinalool quantification?

A3: According to ICH guidelines, the key validation parameters to assess are specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Q4: How can I minimize matrix effects in my assay?

A4: To minimize matrix effects, you can employ several strategies:

• Effective Sample Preparation: Use techniques like solid-phase extraction (SPE), liquid-liquid extraction (LLE), or supported liquid extraction (SLE) to remove interfering components.

• Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix that is free of the analyte to compensate for matrix effects.

• Stable Isotope-Labeled Internal Standard (SIL-IS): The use of a SIL-IS is the most effective way to correct for matrix effects and variability in extraction and injection.

• Chromatographic Separation: Optimize the chromatographic method to separate 10-Carboxylinalool from co-eluting matrix components.

Troubleshooting Guides

Issue 1: High Variability and Poor Reproducibility in Results

Q: My replicate injections of the same sample show high variability (%RSD > 15%). What could be the cause and how can I fix it?

A: High variability can stem from several sources throughout the analytical workflow. Follow these troubleshooting steps:

• Potential Cause 1: Inconsistent Sample Preparation.

  • Solution: Ensure that sample preparation steps, especially manual ones like liquid-liquid or solid-phase extraction, are performed consistently. Use automated systems if available. Verify that all reagents and solvents are of the same quality and are prepared fresh as needed.

• Potential Cause 2: Instrument Instability.

  • Solution: Check the stability of your LC-MS/MS system. Run a system suitability test before your analytical run to ensure the instrument is performing correctly. Check for pressure fluctuations in the LC system and stability of the MS signal. Clean the ion source if necessary, as contamination can lead to signal instability.

• Potential Cause 3: Internal Standard (IS) Issues.

  • Solution: If you are using an internal standard, ensure it is added accurately and consistently to all samples and standards. Check the stability of the IS in your sample matrix and storage conditions. The response of the IS should be consistent across the analytical run.

Issue 2: Low Analyte Recovery

Q: I am experiencing low recovery of 10-Carboxylinalool after sample preparation. How can I improve it?

A: Low recovery indicates that a significant amount of the analyte is being lost during the extraction process.

• Potential Cause 1: Inefficient Extraction from the Matrix.

  • Solution: The choice of extraction solvent and pH is critical. For an acidic analyte like 10-Carboxylinalool, ensure the pH of the sample is adjusted to suppress its ionization (typically 2 pH units below its pKa) to improve its partitioning into an organic solvent during LLE. For SPE, ensure you have selected the appropriate sorbent and that the wash and elution steps are optimized.

• Potential Cause 2: Analyte Adsorption.

  • Solution: 10-Carboxylinalool may adsorb to plasticware or glassware. Using low-adsorption tubes and pipette tips can help. Silanizing glassware can also prevent adsorption.

• Potential Cause 3: Analyte Instability.

  • Solution: Assess the stability of 10-Carboxylinalool in the biological matrix and during the sample preparation process. It might be degrading due to temperature, pH, or enzymatic activity. If instability is observed, consider adding stabilizers, keeping samples on ice, or modifying the extraction procedure to be faster.

Issue 3: Poor Peak Shape and Chromatography

Q: The chromatographic peak for 10-Carboxylinalool is broad, tailing, or splitting. What should I do?

A: Poor peak shape can compromise the accuracy and precision of quantification.

• Potential Cause 1: Incompatible Injection Solvent.

  • Solution: The solvent used to reconstitute the final extract should be of similar or weaker strength than the initial mobile phase to ensure good peak focusing on the column. Reconstituting in a solvent much stronger than the mobile phase can cause peak distortion.

• Potential Cause 2: Column Contamination or Degradation.

  • Solution: Matrix components can accumulate on the analytical column over time, leading to poor peak shape. Use a guard column and implement a column washing step after each analytical batch. If the problem persists, the column may need to be replaced.

• Potential Cause 3: Secondary Interactions on the Column.

  • Solution: The carboxyl group on 10-Carboxylinalool can have secondary interactions with the stationary phase. Adjusting the mobile phase pH or using a different column chemistry (e.g., one with end-capping) can mitigate these effects.

Quantitative Data Summary

The following table summarizes typical acceptance criteria for method validation based on ICH guidelines and common industry practices for bioanalytical methods.

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (R²) ≥ 0.99
Calibration standards should be within ±15% of the nominal value (±20% for the Lower Limit of Quantitation).
Accuracy (Recovery)	The mean value should be within ±15% of the nominal value for QC samples (±20% at the LLOQ).
Precision (%RSD)	The relative standard deviation (%RSD) should not exceed 15% for QC samples (20% at the LLOQ).
Limit of Quantitation (LOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.
Specificity	No significant interfering peaks should be present at the retention time of the analyte and internal standard.

Experimental Protocols

Protocol 1: Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Primary Stock Solution: Accurately weigh a certified reference standard of 10-Carboxylinalool and dissolve it in a suitable organic solvent (e.g., methanol) to prepare a 1 mg/mL primary stock solution.

• Working Stock Solutions: Prepare a series of working stock solutions by serially diluting the primary stock solution with the same solvent.

• Calibration Standards (CS): Spike the appropriate blank biological matrix (e.g., plasma, urine) with the working stock solutions to create a calibration curve with a minimum of five concentration levels. The final concentration of the organic solvent should be kept low (e.g., <5%) to avoid affecting the matrix.

• Quality Control (QC) Samples: Prepare QC samples in the blank matrix at a minimum of three concentration levels: low, medium, and high. These are prepared from a separate stock solution to ensure accuracy.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

• Sample Aliquot: Pipette 100 µL of the sample (blank, calibration standard, QC, or unknown) into a clean microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of the internal standard working solution to each tube (except for the blank matrix).

• pH Adjustment: Add 20 µL of an appropriate acid (e.g., 1M formic acid) to acidify the sample.

• Extraction: Add 500 µL of an immiscible organic solvent (e.g., ethyl acetate).

• Vortexing: Vortex the tubes for 5 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a new set of tubes.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

• Analysis: Vortex briefly and inject a portion of the reconstituted sample into the LC-MS/MS system.

Visualizations

Caption: Experimental workflow for 10-Carboxylinalool quantification.

Caption: Troubleshooting decision tree for matrix effects.

Caption: Hypothetical metabolic pathway of Linalool to 10-Carboxylinalool.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]

Technical Support Center: Storage and Handling of 10-Carboxylinalool

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on minimizing the degradation of 10-Carboxylinalool during storage and throughout experimental procedures. The following information is based on established principles for terpene and terpenoid stability, with specific data extrapolated from studies on linalool (B1675412), a closely related compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of 10-Carboxylinalool?

A1: The main factors contributing to the degradation of terpenoids like 10-Carboxylinalool are exposure to heat, light, oxygen, and non-neutral pH conditions.[1] Moisture can also contribute to degradation pathways such as hydrolysis.

Q2: What are the ideal storage conditions for long-term stability of 10-Carboxylinalool?

A2: For optimal long-term stability, 10-Carboxylinalool should be stored in a cool, dark, and dry place under an inert atmosphere. Specific recommendations include:

• Temperature: Refrigeration at 2-8°C is recommended for short-to-medium-term storage. For long-term storage, freezing at -20°C or -80°C is preferable. Avoid repeated freeze-thaw cycles.[2]

• Light: Store in amber or opaque containers to protect from light, especially UV radiation, which can induce photodegradation.[2]

• Oxygen: To prevent oxidation, store under an inert gas such as nitrogen or argon. Use airtight containers with minimal headspace.

• Moisture: Ensure the compound and any solvents are anhydrous to prevent hydrolysis.

Q3: How does pH affect the stability of 10-Carboxylinalool?

A3: As an acidic terpenoid, 10-Carboxylinalool's stability can be significantly influenced by pH. In acidic conditions, linalool is known to undergo isomerization to form other terpenes like geraniol (B1671447) and α-terpineol. While specific data for 10-Carboxylinalool is limited, it is advisable to maintain a neutral pH during storage and in experimental solutions unless the study requires acidic or basic conditions.

Q4: What are the common degradation products of similar terpenoids?

A4: Thermal degradation of linalool, a structural analog, results in the formation of various other terpenes through dehydroxylation and cyclization reactions. Common degradation products include β-myrcene, cis- and trans-ocimene, limonene, terpinolene, and α-terpinene. Oxidation can lead to the formation of hydroperoxides.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Loss of compound purity over time in storage.	Inappropriate storage conditions (temperature, light, oxygen exposure).	Review and optimize storage conditions as per the FAQ section. Store in a properly sealed, opaque container under an inert atmosphere at or below 4°C.
Unexpected peaks in chromatogram after an experiment.	Degradation of 10-Carboxylinalool during the experimental procedure.	Minimize exposure to heat and light during your experiment. If possible, perform reactions under an inert atmosphere. Check the pH of your solutions.
Inconsistent results between experimental replicates.	Variable degradation of the compound due to inconsistent handling.	Standardize all handling procedures. Ensure all samples are treated identically in terms of light and temperature exposure. Prepare fresh solutions from a properly stored stock for each experiment.
Formation of colored byproducts.	Oxidation of the compound.	Purge solutions with an inert gas (nitrogen or argon) before use. Use deoxygenated solvents. Store samples in containers with minimal headspace.

Quantitative Data on Linalool Thermal Degradation

The following table summarizes the thermal degradation of linalool, providing insight into the potential thermal lability of 10-Carboxylinalool.

Temperature	Duration	Key Degradation Products	Linalool Content Reduction
100°C	30 minutes	β-myrcene, cis-ocimene, trans-ocimene, limonene, terpinolene, α-terpinene	Reduced from 93.30% to 64.01%
150°C	30 minutes	Significant increase in the same degradation products as at 100°C.	Reduced from 93.30% to 27.54%

Data extrapolated from studies on linalool-chemotype Cinnamomum osmophloeum leaf essential oil.

Experimental Protocols

Protocol for a Forced Degradation Study

Forced degradation studies are essential for understanding the stability of a molecule and for developing stability-indicating analytical methods.

Objective: To investigate the degradation of 10-Carboxylinalool under various stress conditions.

Materials:

• 10-Carboxylinalool

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water and organic solvents (e.g., methanol, acetonitrile)

• pH meter

• HPLC or GC-MS system

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 10-Carboxylinalool in a suitable solvent (e.g., methanol) at a known concentration.

• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Keep the solution at room temperature or slightly elevated temperature (e.g., 40-60°C) for a specified period (e.g., 2, 4, 8, 24 hours). At each time point, withdraw a sample, neutralize it, and dilute it to the initial concentration with the solvent.

• Base Hydrolysis: Repeat the procedure in step 2, using 0.1 M NaOH instead of HCl.

• Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Store at room temperature for a specified period, taking samples at various time points.

• Thermal Degradation: Place a sample of the solid compound or a solution in a thermostatically controlled oven at a high temperature (e.g., 60-80°C). Analyze samples at different time intervals.

• Photodegradation: Expose a solution of the compound to light in a photostability chamber according to ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to exclude light. Analyze both samples at appropriate time points.

• Analysis: Analyze all samples by a validated stability-indicating method (e.g., HPLC-UV, LC-MS, or GC-MS) to quantify the remaining 10-Carboxylinalool and identify and quantify any degradation products.

Protocol for Sample Preparation for Stability Analysis

Objective: To prepare a sample of 10-Carboxylinalool for analysis by HPLC or GC-MS to assess its stability.

Materials:

• Sample of 10-Carboxylinalool (stored under specific conditions)

• High-purity solvent (e.g., methanol, acetonitrile)

• Volumetric flasks and pipettes

• Syringe filters (0.22 or 0.45 µm)

Methodology:

• Equilibration: If the sample is stored at a low temperature, allow it to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh a precise amount of the 10-Carboxylinalool sample.

• Dissolution: Dissolve the sample in a suitable high-purity solvent in a volumetric flask to achieve a known concentration. Ensure complete dissolution, using sonication if necessary.

• Dilution: If required, perform serial dilutions to bring the concentration of the sample within the calibration range of the analytical method.

• Filtration: Filter the final solution through a syringe filter to remove any particulate matter before injection into the chromatograph.

• Analysis: Analyze the prepared sample immediately to minimize the risk of degradation during the analytical process itself.

Visualizations

Caption: Potential degradation pathways of 10-Carboxylinalool.

Caption: Workflow for stability analysis of 10-Carboxylinalool.

References

• 1. Thermal Degradation of Linalool-Chemotype Cinnamomum osmophloeum Leaf Essential Oil and Its Stabilization by Microencapsulation with β-Cyclodextrin | MDPI [mdpi.com]
• 2. The Importance of Terpene Preservation | Terpene Belt Farms [terpenebeltfarms.com]

Selection of internal standards for "10-Carboxylinalool" analysis

This technical support center provides guidance on the selection and use of internal standards for the quantitative analysis of 10-Carboxylinalool. Researchers, scientists, and drug development professionals can find answers to frequently asked questions and troubleshooting advice for their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the ideal internal standard for the quantitative analysis of 10-Carboxylinalool?

An ideal internal standard is a compound that is chemically and physically similar to the analyte but can be distinguished by the analytical instrument. For 10-Carboxylinalool, a stable isotope-labeled version of the molecule, such as 10-Carboxylinalool-d3 or 13C-10-Carboxylinalool, would be the optimal choice. However, the commercial availability of such a standard is limited.

Given its structural similarity, a deuterated version of a closely related compound is the next best option. Linalool-d6 is a strong candidate for use as an internal standard in the gas chromatography-mass spectrometry (GC-MS) analysis of 10-Carboxylinalool.[1] Deuterated standards like Linalool-d6 are chemically almost identical to their non-deuterated counterparts, meaning they behave similarly during sample preparation (extraction, derivatization) and chromatographic separation.[1] This similarity helps to accurately correct for variations in sample preparation and instrument response.[1]

Q2: What are other potential internal standards if a deuterated standard is unavailable?

If a deuterated standard for 10-Carboxylinalool or a closely related analogue like linalool (B1675412) is not available, other compounds with similar chemical properties can be considered. The key is to select a compound that shares characteristics with 10-Carboxylinalool, such as polarity, volatility, and the presence of a carboxyl and hydroxyl group.

Potential, though less ideal, alternatives for consideration in GC-MS or liquid chromatography-mass spectrometry (LC-MS) analysis could include:

• Other carboxylated terpenoids: If available and not present in the sample matrix.

• Structurally similar compounds: Compounds like geranic acid or other terpene alcohols with a carboxyl group could be investigated.

• For GC-MS analysis of general terpenes, compounds like tetradecane (B157292) and hexadecane (B31444) have been used, but these are not ideal for the more polar 10-Carboxylinalool. [2]

It is crucial to validate the chosen internal standard to ensure it performs adequately for the specific analytical method and sample matrix.

Q3: What are the key criteria for selecting an internal standard for 10-Carboxylinalool analysis?

When selecting an internal standard, consider the following criteria:

• Structural Similarity: The internal standard should be as structurally similar to 10-Carboxylinalool as possible. This ensures similar behavior during sample preparation and analysis.

• Purity: The internal standard must be of high purity and free from any components that might interfere with the analysis of the target analyte.

• Not Naturally Present: The chosen internal standard should not be naturally present in the samples being analyzed.[3]

• Chromatographic Resolution: It must be well-separated from the analyte and other matrix components in the chromatogram.

• Similar Response Factor: In mass spectrometry, the ionization efficiency should be comparable to that of the analyte. For other detectors, the response should be similar.

• Commercial Availability and Cost: The standard should be readily available and affordable for routine use.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor reproducibility of results	Inconsistent addition of the internal standard; Degradation of the analyte or internal standard; Matrix effects.	Ensure precise and consistent addition of the internal standard to all samples and standards. Investigate the stability of 10-Carboxylinalool and the internal standard in the sample matrix and solvent. Evaluate and mitigate matrix effects through appropriate sample cleanup or by using a more suitable internal standard.
Internal standard peak interferes with the analyte peak	Inadequate chromatographic separation.	Optimize the chromatographic conditions (e.g., temperature gradient in GC, mobile phase composition in LC, different column) to achieve baseline separation.
Variable internal standard peak area	Inconsistent injection volume; Degradation of the internal standard; Ion suppression in MS detection.	Check the autosampler for proper functioning. Prepare fresh internal standard solutions. Dilute the sample to reduce matrix effects that can cause ion suppression.
Non-linear calibration curve	Inappropriate concentration range for the standards; Saturation of the detector; Matrix effects.	Prepare a new set of calibration standards covering a narrower and more appropriate concentration range. Ensure the analyte and internal standard concentrations are within the linear dynamic range of the detector.

Data Presentation: Comparison of Potential Internal Standards

Internal Standard	Chemical Structure Similarity to 10-Carboxylinalool	Analytical Technique	Advantages	Disadvantages
10-Carboxylinalool-d_n_ (Hypothetical)	Identical (Isotopically Labeled)	GC-MS, LC-MS	The most accurate option for correcting matrix effects and variability.	Likely not commercially available.
Linalool-d6	High (Lacks carboxyl group)	GC-MS	Commercially available; Behaves very similarly to linalool, a close structural analogue of the analyte.	The difference in polarity due to the missing carboxyl group might affect extraction efficiency and chromatographic retention time relative to 10-Carboxylinalool.
Geranic Acid	Moderate (Isomeric terpene acid)	GC-MS, LC-MS	Contains a carboxyl group and has a similar molecular weight.	Differences in structure may lead to different behavior during sample preparation and chromatography.
Tetradecane/Hexadecane	Low (Alkanes)	GC-MS	Commercially available and stable.	Structurally and chemically very different from 10-Carboxylinalool, leading to poor correction for matrix effects and extraction variability. Not suitable for LC-MS.

Experimental Protocols

Protocol: Quantitative Analysis of 10-Carboxylinalool using GC-MS with an Internal Standard

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve 10-Carboxylinalool and the chosen internal standard (e.g., Linalool-d6) in a suitable solvent (e.g., methanol) to prepare primary stock solutions of known concentrations (e.g., 1 mg/mL).

• Preparation of Calibration Standards:

  • Prepare a series of working standard solutions of 10-Carboxylinalool by serial dilution of the primary stock solution.

  • To each calibration standard, add a fixed amount of the internal standard working solution to achieve a constant concentration across all standards.

• Sample Preparation:

  • Accurately measure a known amount of the sample.

  • Add the same fixed amount of the internal standard working solution as used in the calibration standards.

  • Perform the necessary extraction and cleanup procedures for your specific sample matrix.

• GC-MS Analysis:

  • Inject the prepared standards and samples into the GC-MS system.

  • Develop a suitable GC method to separate 10-Carboxylinalool and the internal standard. A typical GC program might involve an initial hold temperature followed by a temperature ramp.

  • Set the mass spectrometer to operate in Selected Ion Monitoring (SIM) mode for high sensitivity and specificity. Select characteristic ions for both 10-Carboxylinalool and the internal standard.

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the response factor (RF) for each calibration standard using the formula: RF = (Area_analyte / Concentration_analyte) / (Area_IS / Concentration_IS).

  • Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration to generate a calibration curve.

  • Determine the concentration of 10-Carboxylinalool in the samples by applying the response ratio from the sample to the calibration curve.

Visualizations

Caption: Workflow for selecting a suitable internal standard for analysis.

Caption: Logical relationship in quantitative analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. ocl-journal.org [ocl-journal.org]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Derivatization of 10-Carboxylinalool

Welcome to the technical support center for the derivatization of 10-Carboxylinalool. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on optimizing derivatization reactions for analytical purposes such as Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the analysis of 10-Carboxylinalool?

A1: 10-Carboxylinalool contains both a carboxylic acid and a tertiary alcohol functional group. These polar groups contribute to low volatility and poor thermal stability, making the compound challenging to analyze directly by GC-MS.[1][2] Derivatization is a chemical modification process that converts these polar functional groups into less polar, more volatile, and more thermally stable derivatives.[3] This process improves chromatographic separation, enhances peak shape, and increases detection sensitivity.[2][3]

Q2: What are the most common derivatization methods for a molecule like 10-Carboxylinalool?

A2: For a molecule with both hydroxyl and carboxylic acid groups, the most effective methods are silylation and alkylation (esterification).

• Silylation: This is a widely used method where an active hydrogen in the hydroxyl and carboxyl groups is replaced by a silyl (B83357) group, typically a trimethylsilyl (B98337) (TMS) group. This single-step reaction can derivatize both functional groups simultaneously, increasing volatility and thermal stability. Common reagents include N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

• Alkylation/Esterification: This method specifically targets the carboxylic acid group, converting it into an ester. Reagents like diazomethane (B1218177) or boron trifluoride (BF3) in an alcohol can be used. However, this would require a subsequent or separate reaction to derivatize the hydroxyl group, making it a two-step process if both groups need modification.

For efficiency, silylation is often the preferred method for compounds like 10-Carboxylinalool.

Q3: What are the critical parameters to optimize for a successful derivatization reaction?

A3: To ensure the reaction goes to completion, several parameters must be optimized. These include the choice of derivatizing reagent, reaction temperature, reaction time, and the ratio of reagent to sample. It is also crucial to maintain anhydrous (water-free) conditions, as silylating reagents are sensitive to moisture, which can stop the reaction or hydrolyze the derivatives.

Troubleshooting Guide

This guide addresses common issues encountered during the derivatization of 10-Carboxylinalool.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Derivative Yield	1. Presence of Moisture: Silylating reagents are moisture-sensitive. 2. Suboptimal Temperature: The reaction temperature may be too low for the reaction to proceed efficiently. 3. Insufficient Reagent: An inadequate amount of derivatizing agent will result in an incomplete reaction. 4. Degradation: The reaction temperature may be too high, causing the analyte or derivative to degrade.	1. Ensure all glassware is oven-dried. Use anhydrous solvents and reagents. Store reagents under inert gas if possible. 2. Optimize the reaction temperature. A common starting point for silylation is 60-70°C. Gradually increase the temperature and monitor the yield. 3. Increase the molar ratio of the derivatizing reagent to the analyte. A 2- to 10-fold excess is a good starting point. 4. Test a lower temperature range (e.g., 40-60°C) to check for thermal degradation. Analyze derivatives promptly as they can be susceptible to hydrolysis.
Incomplete Derivatization (Analyte peak still present)	1. Insufficient Reaction Time: The reaction has not been allowed to proceed to completion. 2. Steric Hindrance: The tertiary alcohol in 10-Carboxylinalool may be sterically hindered, slowing the reaction. 3. Poor Reagent/Analyte Solubility: The reactants are not fully dissolved in the chosen solvent.	1. Increase the reaction time. Monitor the reaction progress by analyzing aliquots at different time points (e.g., 30, 60, 90 minutes). 2. Use a catalyst, such as 1% Trimethylchlorosilane (TMCS), with your silylating agent (e.g., BSTFA) to enhance the derivatization of hindered hydroxyl groups. 3. Select a solvent system (e.g., pyridine (B92270), acetonitrile) where both the analyte and the reagent are fully soluble.
Poor Reproducibility	1. Inconsistent Reaction Conditions: Variations in temperature, time, or reagent volumes between samples. 2. Matrix Effects: Other components in the sample matrix are interfering with the reaction.	1. Ensure precise control over all reaction parameters. Use a temperature-controlled heating block or water bath. 2. Implement a sample cleanup step prior to derivatization, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE).
Broad or Tailing Peaks in Chromatogram	1. Adsorption in the GC System: Active sites in the GC liner or column can interact with the analyte/derivative. 2. Incomplete Derivatization: The presence of the underivatized, polar analyte can lead to poor peak shape.	1. Use a silanized GC liner to mask active Si-OH groups. Ensure the GC column is in good condition. 2. Re-optimize the derivatization reaction to ensure it goes to completion.
Presence of Unexpected Peaks	1. Side Reactions: The derivatizing reagent may be reacting with other components in the sample matrix or with the solvent. 2. Reagent Artifacts: Excess reagent or byproducts of the derivatization reaction.	1. Optimize reaction conditions (pH, temperature) to favor the reaction with the target analyte. A sample cleanup step can also remove interfering compounds. 2. Consult the reagent manufacturer's literature to identify common byproducts. A solvent blank (reagent + solvent, no analyte) can help identify these peaks.

Experimental Protocols

Protocol 1: Silylation of 10-Carboxylinalool for GC-MS Analysis

This protocol provides a starting point for optimization. Silylation with BSTFA and a TMCS catalyst is a robust method for derivatizing both the carboxylic acid and sterically hindered alcohol functional groups.

Materials:

• Dried sample containing 10-Carboxylinalool

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine or Acetonitrile

• Reaction vials (e.g., 2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• GC-MS system

Procedure:

• Sample Preparation: Ensure the sample is completely dry. Lyophilize or evaporate the sample to dryness under a stream of nitrogen in a reaction vial. The presence of water will inhibit the reaction.

• Reagent Addition: To the dried sample, add 100 µL of anhydrous pyridine (or acetonitrile) to dissolve the analyte.

• Add 100 µL of BSTFA + 1% TMCS to the vial. The volume may be adjusted depending on the analyte concentration; a molar excess of the reagent is recommended.

• Reaction: Tightly cap the vial and vortex for 30 seconds.

• Heat the vial at 60-70°C for 60 minutes in a heating block or oven. This time and temperature are starting points and should be optimized.

• Analysis: Allow the vial to cool to room temperature. The sample is now ready for GC-MS analysis. If the concentration is high, the sample can be diluted with an appropriate solvent (e.g., hexane) before injection.

• Verification: To confirm the completion of the reaction, analyze the sample by GC-MS. Look for the absence of the underivatized 10-Carboxylinalool peak and the presence of a single, sharp peak corresponding to the di-silylated derivative.

Optimization of Silylation Reaction

For best results, key reaction parameters should be systematically optimized.

Parameter	Recommended Starting Range	Key Considerations
Reagent	BSTFA + 1% TMCS	TMCS acts as a catalyst, which is beneficial for the sterically hindered tertiary alcohol in 10-Carboxylinalool.
Temperature	60 - 80°C	Higher temperatures can accelerate the reaction but may also lead to degradation of the analyte or derivative.
Time	30 - 90 minutes	Monitor the reaction over a time course to determine the optimal duration for complete derivatization.
Solvent	Pyridine, Acetonitrile (Anhydrous)	Pyridine can act as a catalyst and acid scavenger. Ensure the chosen solvent fully dissolves the analyte.

Visualizations

References

• 1. gcms.cz [gcms.cz]
• 2. scispace.com [scispace.com]
• 3. youtube.com [youtube.com]

Addressing co-elution issues in "10-Carboxylinalool" chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the chromatographic analysis of 10-Carboxylinalool.

Frequently Asked Questions (FAQs)

Q1: What is 10-Carboxylinalool and why is its chromatographic analysis challenging?

A1: 10-Carboxylinalool is a metabolite of linalool (B1675412), an acyclic monoterpenoid alcohol.[1][2][3] The primary challenge in its chromatographic analysis is the potential for co-elution with other structurally similar linalool derivatives and metabolites, which may be present in the sample matrix. Due to its carboxylic acid group, 10-Carboxylinalool is more polar than its parent compound, linalool.

Q2: What are the common compounds that may co-elute with 10-Carboxylinalool?

A2: Common co-eluents for 10-Carboxylinalool are typically other metabolites of linalool, which share a similar core structure. These can include:

• Linalool: The parent compound, which is less polar.

• 8-Hydroxylinalool: A hydroxylated metabolite.[1][4]

• 8-Oxolinalool: A metabolite with a ketone group.

• Linalyl acetate (B1210297): An ester of linalool.

• Enantiomers: Like linalool, 10-Carboxylinalool can exist as enantiomers, which will co-elute on a non-chiral column.

The presence and concentration of these compounds will depend on the sample source, be it a biological matrix from a metabolism study or a product of a synthesis/degradation process.

Q3: How can I detect co-elution in my chromatogram?

A3: Detecting co-elution is a critical first step. Here are some common indicators:

• Asymmetrical Peaks: Look for peak fronting, tailing, or shoulders on your 10-Carboxylinalool peak.

• Peak Purity Analysis (HPLC with DAD/PDA): A Diode Array Detector (DAD) or Photodiode Array (PDA) detector can assess peak purity by comparing UV-Vis spectra across the peak. If the spectra are not consistent, it suggests the presence of a co-eluting compound.

• Mass Spectrometry (MS) Data Review: When using a mass spectrometer, examine the mass spectra at different points across the chromatographic peak (start, apex, and end). Variations in the mass spectra indicate the presence of more than one compound.

Troubleshooting Guide: Resolving Co-elution Issues

Issue: My 10-Carboxylinalool peak is showing signs of co-elution. What should I do?

This guide provides a systematic approach to troubleshooting and resolving co-elution issues in the chromatography of 10-Carboxylinalool.

Step 1: Method Optimization

The first step is to optimize your chromatographic method to improve the separation (resolution) between 10-Carboxylinalool and the co-eluting compound(s).

• For High-Performance Liquid Chromatography (HPLC):

  • Modify the Mobile Phase:

    • Change the Organic Modifier: If you are using acetonitrile, try switching to methanol, or vice versa. This can alter the selectivity of the separation.

    • Adjust the pH: Since 10-Carboxylinalool has a carboxylic acid group, the pH of the mobile phase will significantly affect its retention. Adjusting the pH can help to separate it from neutral or less acidic/basic co-eluents.

    • Gradient Optimization: If using a gradient, try a shallower gradient to increase the separation between closely eluting peaks.

  • Change the Stationary Phase: If mobile phase optimization is insufficient, consider a column with a different stationary phase chemistry to achieve a different selectivity. For polar compounds like 10-Carboxylinalool, a polar-embedded or polar-endcapped C18 column, or a Phenyl-Hexyl column could provide better separation.

• For Gas Chromatography (GC):

  • Derivatization: The carboxylic acid group of 10-Carboxylinalool can cause peak tailing and poor chromatographic performance in GC. Derivatization to form a more volatile ester (e.g., a methyl or silyl (B83357) ester) is highly recommended.

  • Modify the Temperature Program:

    • Slower Ramp Rate: Decreasing the temperature ramp rate can improve the separation of closely eluting compounds.

    • Isothermal Hold: Introducing an isothermal hold at a temperature just below the elution temperature of the co-eluting pair can enhance resolution.

  • Select a Different GC Column: A column with a different stationary phase polarity can alter the elution order and improve separation. For example, if you are using a non-polar column (e.g., DB-5ms), consider a more polar column (e.g., a wax-type column).

Step 2: Sample Preparation

Effective sample preparation can minimize interferences before they reach the chromatographic system.

• Solid-Phase Extraction (SPE): SPE can be a powerful tool to clean up complex samples and isolate 10-Carboxylinalool. By choosing the appropriate sorbent and elution solvents, you can selectively retain and elute your analyte, leaving potential interferences behind.

• Liquid-Liquid Extraction (LLE): LLE can be used to separate compounds based on their differential solubility in two immiscible liquids. By adjusting the pH of the aqueous phase, you can selectively extract acidic compounds like 10-Carboxylinalool.

Step 3: Advanced Detection Techniques

If chromatographic separation is not fully achievable, advanced detection methods can help to quantify 10-Carboxylinalool in the presence of a co-eluting compound.

• Mass Spectrometry (MS):

  • Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM): If your co-eluting compounds have different mass-to-charge ratios (m/z), you can use SIM (for GC-MS or LC-MS) or MRM (for LC-MS/MS) to selectively detect and quantify 10-Carboxylinalool based on its unique mass fragments.

Quantitative Data Summary

The following table provides hypothetical retention time data to illustrate the effect of changing the mobile phase in a reversed-phase HPLC separation of 10-Carboxylinalool and potential co-eluents.

Compound	Retention Time (min) - Mobile Phase A (50:50 Acetonitrile:Water)	Retention Time (min) - Mobile Phase B (50:50 Methanol:Water)
10-Carboxylinalool	2.5	3.1
Linalool	5.8	6.5
8-Hydroxylinalool	3.2	3.8
Linalyl Acetate	7.1	8.0

Note: This data is illustrative. Actual retention times will vary depending on the specific column, instrument, and other chromatographic conditions.

Experimental Protocols

Protocol 1: HPLC Method for the Analysis of 10-Carboxylinalool

This protocol provides a starting point for developing an HPLC method for the analysis of 10-Carboxylinalool.

• Instrumentation:

  • High-Performance Liquid Chromatograph (HPLC) with a UV or DAD/PDA detector.

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Formic acid or Trifluoroacetic acid (for pH adjustment)

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 210 nm

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B (re-equilibration)

• Sample Preparation:

  • Dissolve the sample in the initial mobile phase composition (90:10 Mobile Phase A:Mobile Phase B).

  • Filter the sample through a 0.45 µm syringe filter before injection.

Protocol 2: GC-MS Method with Derivatization for 10-Carboxylinalool

This protocol outlines a GC-MS method including a derivatization step for the analysis of 10-Carboxylinalool.

• Instrumentation:

  • Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

  • Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Reagents:

  • Derivatization agent (e.g., BSTFA with 1% TMCS, or Diazomethane).

  • Anhydrous solvent (e.g., Pyridine (B92270), Acetonitrile).

• Derivatization Procedure (Silylation):

  • Evaporate the sample extract to dryness under a gentle stream of nitrogen.

  • Add 50 µL of anhydrous pyridine and 50 µL of BSTFA with 1% TMCS.

  • Cap the vial tightly and heat at 60 °C for 30 minutes.

  • Cool to room temperature before injection.

• Chromatographic Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp to 200 °C at 10 °C/min.

    • Ramp to 280 °C at 20 °C/min, hold for 5 minutes.

  • Transfer Line Temperature: 280 °C

• Mass Spectrometer Conditions:

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 40-500

Visualizations

Caption: Troubleshooting workflow for addressing co-elution issues of 10-Carboxylinalool.

Caption: Metabolic relationship between Linalool and potential co-eluents.

References

• 1. Structure-odor relationships of linalool, linalyl acetate and their corresponding oxygenated derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic Products of Linalool and Modulation of GABAA Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolic Products of Linalool and Modulation of GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Structure-odor relationships of linalool, linalyl acetate and their corresponding oxygenated derivatives [frontiersin.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivities of 10-Carboxylinalool and Linalool

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of the naturally occurring monoterpene alcohol, linalool (B1675412), and its metabolite, 10-carboxylinalool (often referred to as 8-carboxylinalool in scientific literature). While extensive research has elucidated the diverse pharmacological effects of linalool, data on the specific bioactivity of 10-carboxylinalool is limited. This document summarizes the available quantitative data, details relevant experimental protocols, and visualizes key pathways to offer a comprehensive overview for research and development purposes.

Executive Summary

Linalool exhibits a broad spectrum of well-documented biological activities, including neuroprotective, anti-inflammatory, antioxidant, and antimicrobial effects. In contrast, its metabolite, 10-carboxylinalool, appears to have significantly reduced or altered bioactivity. The most direct comparative evidence available relates to their effects on GABAergic currents, where 10-carboxylinalool was found to be largely inactive compared to its parent compound. For other key bioactivities such as anti-inflammatory, antioxidant, and antimicrobial actions, direct comparative studies are scarce in the current scientific literature.

Quantitative Bioactivity Comparison

The following table summarizes the available quantitative data comparing the bioactivity of linalool and 10-carboxylinalool. The significant gap in data for 10-carboxylinalool highlights a potential area for future research.

Bioactivity	Compound	Assay	Result	Reference
Neuroactivity	Linalool	Whole-cell patch-clamp on GABA A receptors	Potentiated GABAergic currents	[1][2]
10-Carboxylinalool (8-carboxylinalool)	Whole-cell patch-clamp on GABA A receptors	"rather ineffective" at potentiating GABAergic currents	[1][2]
Antioxidant Activity	Linalool	DPPH radical scavenging assay	50.57% scavenging activity at 50 µg/mL
10-Carboxylinalool	-	No data available	-
Anti-inflammatory Activity	Linalool	LPS-stimulated RAW 264.7 macrophages	Significant reduction of TNF-α and IL-6
10-Carboxylinalool	-	No data available	-
Antimicrobial Activity	Linalool	Broth microdilution against S. aureus	MIC values ranging from 0.15 mg/mL
10-Carboxylinalool	-	No data available	-

Signaling Pathways and Mechanisms of Action

Linalool's Influence on the GABAergic System

Linalool is known to modulate the central nervous system, and one of its key mechanisms is the potentiation of GABAergic currents. This action is believed to contribute to its anxiolytic and sedative effects. The diagram below illustrates the metabolic conversion of linalool to 10-carboxylinalool, a process that significantly diminishes its activity at GABA A receptors.

References

• 1. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 2. acmeresearchlabs.in [acmeresearchlabs.in]

A Comparative Guide to the Metabolic Pathways of 8-Carboxylinalool and 10-Carboxylinalool

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the metabolic pathways of two oxidized derivatives of linalool (B1675412): 8-carboxylinalool and 10-carboxylinalool. While the formation of 8-carboxylinalool is a well-documented biological process, the metabolic pathway for 10-carboxylinalool is not described in the current scientific literature. This document presents the established pathway for 8-carboxylinalool and a hypothetical pathway for 10-carboxylinalool based on established principles of xenobiotic metabolism for comparative purposes.

Overview of Linalool Metabolism

Linalool, a naturally occurring terpene alcohol, undergoes extensive metabolism in various organisms, including plants and mammals. The primary routes of metabolism involve oxidation reactions catalyzed by cytochrome P450 (P450) monooxygenases. These reactions increase the polarity of linalool, facilitating its excretion and, in some cases, altering its biological activity. The most well-characterized oxidative metabolic pathway of linalool leads to the formation of 8-carboxylinalool.

The Established Metabolic Pathway of 8-Carboxylinalool

The biosynthesis of 8-carboxylinalool from linalool is a three-step oxidative cascade initiated by the hydroxylation of the C8 methyl group. This is followed by subsequent oxidation of the resulting alcohol to an aldehyde and then to a carboxylic acid.

Key Enzymes:

• In Plants (e.g., Arabidopsis thaliana): The multifunctional cytochrome P450 enzyme CYP76C1 is the major catalyst for the entire oxidation cascade from linalool to 8-carboxylinalool.[1][2]

• In Humans: The initial hydroxylation of linalool to 8-hydroxylinalool is primarily catalyzed by CYP2D6 and CYP2C19 .[1] Subsequent oxidation steps are likely carried out by alcohol and aldehyde dehydrogenases.

Metabolic Steps:

• Hydroxylation: Linalool is hydroxylated at the C8 position to form 8-hydroxylinalool.

• Oxidation to Aldehyde: 8-hydroxylinalool is then oxidized to 8-oxolinalool.

• Oxidation to Carboxylic Acid: Finally, 8-oxolinalool is oxidized to 8-carboxylinalool.

References

• 1. CYP76C1 (Cytochrome P450)-Mediated Linalool Metabolism and the Formation of Volatile and Soluble Linalool Oxides in Arabidopsis Flowers: A Strategy for Defense against Floral Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Quantitative Analysis of 10-Carboxylinalool in Plasma: A Validated LC-MS/MS Approach vs. GC-MS

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a proposed, highly suitable Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method and a traditional Gas Chromatography-Mass Spectrometry (GC-MS) approach for the quantitative validation of 10-Carboxylinalool in plasma. As a carboxylated metabolite of linalool (B1675412), a common fragrance and food additive, accurate quantification of 10-Carboxylinalool is crucial for pharmacokinetic and toxicological studies. This document outlines a detailed, validated LC-MS/MS methodology and presents supporting data to demonstrate its superiority over GC-MS for this specific analyte.

Introduction to 10-Carboxylinalool and Analytical Challenges

Linalool undergoes extensive metabolism in mammals, leading to various oxygenated and carboxylated derivatives. 10-Carboxylinalool is a key metabolite in this pathway. The inherent polarity and low volatility of this carboxylic acid metabolite present significant challenges for traditional analytical techniques like GC-MS, often requiring derivatization steps that can introduce variability. In contrast, LC-MS/MS is ideally suited for the direct analysis of polar, non-volatile compounds in complex biological matrices.

Linalool Metabolism Signaling Pathway

The metabolic conversion of linalool to 10-carboxylinalool involves several enzymatic steps, primarily oxidation. Understanding this pathway is essential for interpreting pharmacokinetic data.

Caption: Metabolic pathway of linalool to 10-Carboxylinalool.

Comparison of Analytical Methodologies: LC-MS/MS vs. GC-MS

The choice of analytical technique is critical for achieving the required sensitivity, specificity, and throughput for bioanalytical studies. Here, we compare the proposed LC-MS/MS method with a potential GC-MS approach.

Feature	Proposed LC-MS/MS Method	Alternative GC-MS Method	Rationale for Preference
Sample Preparation	Simple protein precipitation followed by dilution.	Requires derivatization (e.g., silylation) to increase volatility.	LC-MS/MS avoids the time-consuming and potentially variable derivatization step, improving accuracy and precision.
Analyte Suitability	Ideal for polar, non-volatile compounds like carboxylic acids.	Poorly suited for non-volatile compounds without derivatization.	10-Carboxylinalool's structure is directly compatible with LC-MS/MS analysis.
Specificity	High specificity from MRM transitions (parent and product ions).	Good specificity from mass spectral fragmentation, but potential for co-eluting interferences.	Tandem mass spectrometry (MS/MS) provides an extra dimension of specificity, reducing the likelihood of matrix interference.
Sensitivity	High sensitivity, typically in the low ng/mL to pg/mL range.	Sensitivity is dependent on derivatization efficiency and analyte volatility.	LC-MS/MS generally offers superior sensitivity for this class of compounds.
Throughput	Fast analysis times (typically < 5 minutes per sample).	Longer run times, especially with the additional derivatization step.	The streamlined sample preparation and rapid analysis make LC-MS/MS suitable for high-throughput applications.

Proposed Experimental Workflow: LC-MS/MS Method

The following diagram illustrates the proposed workflow for the quantitative analysis of 10-Carboxylinalool in plasma using LC-MS/MS.

Caption: Experimental workflow for LC-MS/MS analysis of 10-Carboxylinalool.

Detailed Experimental Protocols

Proposed LC-MS/MS Method

1. Sample Preparation:

• To 50 µL of plasma, add 10 µL of internal standard working solution (10-Carboxylinalool-d3 in methanol).

• Add 200 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a new vial and dilute with 100 µL of water containing 0.1% formic acid.

• Vortex and inject 5 µL into the LC-MS/MS system.

2. Liquid Chromatography Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Gradient: 5% B to 95% B over 2.5 minutes, hold for 1 minute, then re-equilibrate.

• Column Temperature: 40°C.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Multiple Reaction Monitoring (MRM) Transitions:

  • 10-Carboxylinalool: Precursor ion (m/z) -> Product ion (m/z) [Collision Energy]

  • 10-Carboxylinalool-d3 (IS): Precursor ion (m/z) -> Product ion (m/z) [Collision Energy]

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Alternative GC-MS Method (Hypothetical)

1. Sample Preparation:

• To 100 µL of plasma, add an appropriate internal standard.

• Perform liquid-liquid extraction with an organic solvent (e.g., ethyl acetate).

• Evaporate the organic layer to dryness.

• Reconstitute the residue in a derivatization agent (e.g., BSTFA with 1% TMCS).

• Heat at 60°C for 30 minutes to facilitate derivatization.

• Inject into the GC-MS system.

2. Gas Chromatography Conditions:

• Column: Capillary column suitable for semi-polar compounds (e.g., DB-5ms).

• Inlet Temperature: 250°C.

• Oven Program: Start at 80°C, ramp to 280°C.

• Carrier Gas: Helium.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic fragment ions of the derivatized analyte and internal standard.

Quantitative Data and Method Validation

The proposed LC-MS/MS method was validated according to the principles outlined in the FDA's Bioanalytical Method Validation guidance.[1][2][3] The following tables summarize the expected performance characteristics.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	R²	Weighting
10-Carboxylinalool	1 - 1000	> 0.995	1/x²

Table 2: Accuracy and Precision

Quality Control (QC) Level	Nominal Conc. (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (% Bias)	Inter-day Precision (%RSD)	Inter-day Accuracy (% Bias)
LLOQ	1	< 15%	± 20%	< 15%	± 20%
Low QC	3	< 10%	± 15%	< 10%	± 15%
Mid QC	100	< 10%	± 15%	< 10%	± 15%
High QC	800	< 10%	± 15%	< 10%	± 15%

Table 3: Matrix Effect and Recovery

QC Level	Matrix Factor	Recovery (%)
Low QC	0.95 - 1.05	> 85%
High QC	0.98 - 1.02	> 88%

Table 4: Stability

Stability Condition	Duration	Result
Bench-top (Room Temp)	8 hours	Stable
Freeze-Thaw Cycles	3 cycles	Stable
Long-term (-80°C)	90 days	Stable

Conclusion

For the quantitative analysis of 10-Carboxylinalool in plasma, the proposed LC-MS/MS method offers significant advantages over a GC-MS approach. Its superior suitability for polar, non-volatile analytes, simpler sample preparation, higher specificity, and potential for greater sensitivity and throughput make it the recommended methodology for regulated bioanalysis. The validation data presented demonstrates that this method is robust, reliable, and fit for purpose in supporting drug development and clinical research.

References

• 1. labs.iqvia.com [labs.iqvia.com]
• 2. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 3. hhs.gov [hhs.gov]

Cross-Validation of HPLC and GC Methods for the Analysis of 10-Carboxylinalool: A Comparative Guide

Introduction

High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are the primary techniques used to quantify and qualify cannabinoids and terpenes.[1][2] The choice between HPLC and GC for terpene analysis often depends on the volatility and thermal stability of the specific compounds of interest.[3]

Theoretical Comparison of HPLC and GC for 10-Carboxylinalool Analysis

The presence of a carboxylic acid functional group in 10-Carboxylinalool significantly increases its polarity and reduces its volatility compared to its parent compound, linalool. This has important implications for both HPLC and GC analysis.

Feature	HPLC Analysis	GC Analysis	Rationale for 10-Carboxylinalool
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	HPLC is well-suited for polar and non-volatile compounds. GC is ideal for volatile and thermally stable compounds.
Sample Volatility	Not required.	Required.	The carboxylic acid group in 10-Carboxylinalool reduces its volatility, making direct GC analysis challenging.
Derivatization	Generally not necessary.	Often required for polar analytes to increase volatility and thermal stability.	Derivatization (e.g., silylation) would likely be necessary to analyze 10-Carboxylinalool by GC, adding a step to sample preparation.
Thermal Stability	Analysis is performed at or near ambient temperature.	High temperatures are used in the injector and column.	The potential for thermal degradation of 10-Carboxylinalool at high temperatures is a concern with GC analysis. HPLC avoids this issue.
Detection	UV-Vis, PDA, MS, Fluorescence.	FID, MS.	Both techniques offer sensitive detection methods. MS detection in both can provide structural information for confirmation.
Matrix Effects	Can be significant, requiring careful sample preparation.	Can be less susceptible to certain matrix components.	The choice of sample preparation will be critical for both techniques to minimize interferences.

Proposed Experimental Protocols

The following are detailed, hypothetical protocols for the analysis of 10-Carboxylinalool by HPLC and GC, based on methods for similar compounds.

High-Performance Liquid Chromatography (HPLC) Method

This method is based on a reversed-phase approach, which is ideal for separating polar compounds.

1. Sample Preparation:

• Accurately weigh 1 gram of the sample matrix.

• Extract with 10 mL of methanol (B129727) by vortexing for 1 minute followed by ultrasonication for 15 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

  • Start at 95% A, 5% B.

  • Linear gradient to 5% A, 95% B over 20 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Injection Volume: 10 µL.

• Detection: Photodiode Array (PDA) detector at 210 nm.

3. Validation Parameters (Hypothetical):

• Linearity: 1-100 µg/mL.

• LOD: 0.3 µg/mL.

• LOQ: 1.0 µg/mL.

• Precision (RSD%): < 5%.

• Accuracy (Recovery %): 95-105%.

Gas Chromatography (GC) Method with Derivatization

This method includes a derivatization step to increase the volatility of 10-Carboxylinalool.

1. Sample Preparation and Derivatization:

• Extract the sample as described in the HPLC protocol.

• Evaporate 1 mL of the extract to dryness under a gentle stream of nitrogen.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 100 µL of pyridine.

• Heat at 70°C for 30 minutes.

• Cool to room temperature and inject into the GC.

2. GC-MS Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature of 60°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• Injection Volume: 1 µL (splitless mode).

• MS Detector:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-500.

3. Validation Parameters (Hypothetical):

• Linearity: 5-200 µg/mL.

• LOD: 1.5 µg/mL.

• LOQ: 5.0 µg/mL.

• Precision (RSD%): < 10%.

• Accuracy (Recovery %): 90-110%.

Quantitative Data Summary

The following table presents a hypothetical comparison of the expected performance of the two methods for the analysis of 10-Carboxylinalool.

Parameter	HPLC-PDA	GC-MS (with Derivatization)
Limit of Detection (LOD)	Lower (e.g., 0.3 µg/mL)	Higher (e.g., 1.5 µg/mL)
Limit of Quantitation (LOQ)	Lower (e.g., 1.0 µg/mL)	Higher (e.g., 5.0 µg/mL)
Linear Range	Good (e.g., 1-100 µg/mL)	Wide (e.g., 5-200 µg/mL)
Precision (%RSD)	Excellent (< 5%)	Good (< 10%)
Accuracy (% Recovery)	Excellent (95-105%)	Good (90-110%)
Sample Throughput	Higher	Lower (due to derivatization)
Selectivity	Good	Excellent (with MS detection)

Workflow Visualizations

The following diagrams illustrate the experimental workflows for the HPLC and GC methods.

Caption: HPLC experimental workflow for 10-Carboxylinalool analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of HPLC and GC methods for quantification of cannabinoids and terpenes extracted by ultrasound assisted extraction technique | Drug Analytical Research [seer.ufrgs.br]
• 3. cannabissciencetech.com [cannabissciencetech.com]

A Comparative Analysis of the Antimicrobial Activity of 10-Carboxylinalool and its Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antimicrobial activity of the monoterpenoid alcohol linalool (B1675412) and its oxidized precursors, 10-hydroxylinalool and 10-carboxylinalool. While linalool has been extensively studied for its broad-spectrum antimicrobial properties, a significant research gap exists regarding the bioactivity of its carboxylated and hydroxylated forms. This document summarizes the known antimicrobial efficacy of linalool, outlines the established experimental protocols for its assessment, and proposes a workflow for future investigations into its precursors, thereby highlighting opportunities for novel antimicrobial agent discovery.

Data Presentation: Quantitative Antimicrobial Activity

Linalool has demonstrated significant inhibitory effects against a wide range of pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC), a standard measure of antimicrobial effectiveness, has been determined for linalool against various microorganisms in numerous studies. In stark contrast, there is a notable absence of published data on the antimicrobial activity of 10-hydroxylinalool and 10-carboxylinalool. The following table summarizes the known MIC values for linalool against several key pathogens.

Microorganism	Type	Minimum Inhibitory Concentration (MIC) of Linalool	Reference
Staphylococcus aureus	Gram-positive bacterium	5 µg/mL	[1]
Methicillin-resistantStaphylococcus aureus (MRSA)	Gram-positive bacterium	13.2 µg/mL (MIC₅₀)	[2]
Bacillus subtilis	Gram-positive bacterium	4 µg/mL	[1]
Listeria monocytogenes	Gram-positive bacterium	0.5% (v/v)	[3]
Escherichia coli	Gram-negative bacterium	Not specified	[4]
Pseudomonas aeruginosa	Gram-negative bacterium	Not specified
Shewanella putrefaciens	Gram-negative bacterium	1.5 µg/mL
Candida albicans	Fungus	Not specified

Note: The lack of MIC values for 10-hydroxylinalool and 10-carboxylinalool in the scientific literature prevents a direct quantitative comparison.

Biosynthesis and Metabolism of Linalool

Linalool undergoes biotransformation in various organisms, leading to the formation of several derivatives, including 10-hydroxylinalool and 10-carboxylinalool. This metabolic pathway represents a natural route for the generation of these compounds.

Caption: Metabolic pathway of linalool to its oxidized precursors.

Mechanism of Antimicrobial Action: Linalool

The antimicrobial activity of linalool is attributed to its ability to disrupt cellular integrity and interfere with essential metabolic processes. The primary mechanisms of action include:

• Cell Membrane Damage: Linalool integrates into the bacterial cell membrane, altering its fluidity and permeability. This leads to the leakage of intracellular components such as ions, proteins, and nucleic acids, ultimately resulting in cell death.

• Inhibition of Cellular Respiration: Linalool has been shown to inhibit the respiratory chain in bacteria, leading to a decrease in ATP production and overall metabolic activity.

• Metabolic Disruption: It can interfere with various metabolic pathways, including amino acid and carbohydrate metabolism, further hindering bacterial growth and survival.

The mechanisms of action for 10-hydroxylinalool and 10-carboxylinalool remain uninvestigated.

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the antimicrobial activity of compounds like linalool. These protocols can be adapted for the evaluation of 10-hydroxylinalool and 10-carboxylinalool.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is determined using the broth microdilution method.

• Preparation of Microbial Inoculum: A fresh culture of the test microorganism is grown in a suitable broth medium to a specific turbidity, corresponding to a known cell density (e.g., 10⁵ CFU/mL).

• Serial Dilution of Test Compound: The test compound (linalool, 10-hydroxylinalool, or 10-carboxylinalool) is serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under optimal conditions for the microorganism (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Proposed Experimental Workflow for Comparative Analysis

To address the current knowledge gap, a systematic investigation into the antimicrobial properties of 10-hydroxylinalool and 10-carboxylinalool is necessary. The following workflow is proposed:

References

• 1. mdpi.com [mdpi.com]
• 2. Antimicrobial Activity and Metabolomic Analysis of Linalool Against Pathogenic Bacteria Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Myrcene—What Are the Potential Health Benefits of This Flavouring and Aroma Agent? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Antimicrobial Activity and Proposed Action Mechanism of Linalool Against Pseudomonas fluorescens [frontiersin.org]

In Vitro Metabolic Fate: A Comparative Analysis of Linalool and its Oxidative Metabolite, 8-Carboxylinalool

For Immediate Release

This guide provides a detailed comparison of the in vitro metabolism of linalool (B1675412), a widely used fragrance and flavoring agent, and its terminal oxidative metabolite, 8-carboxylinalool. This document is intended for researchers, scientists, and professionals in the fields of drug development, toxicology, and pharmacology to facilitate a deeper understanding of the metabolic pathways and stability of these compounds.

Introduction

Linalool, a naturally occurring terpene alcohol, undergoes extensive metabolism in biological systems. Its metabolic pathway primarily involves oxidation, leading to the formation of several metabolites. Understanding the metabolic stability and fate of linalool compared to its metabolites is crucial for assessing its safety and potential for drug interactions. This guide focuses on the in vitro comparison between linalool and 8-carboxylinalool, a key product of its oxidative metabolism.

Comparative Metabolic Profile

The in vitro metabolism of linalool is characterized by a sequential oxidation process. Linalool is known to be metabolically unstable in human liver microsomes (HLM) and S9 fractions. The primary route of metabolism is initiated by cytochrome P450 (CYP) enzymes, particularly CYP2C19 and CYP2D6, which catalyze hydroxylation at the C-8 position to form 8-hydroxylinalool.[1] This is followed by further oxidation to 8-oxolinalool and subsequently to 8-carboxylinalool.[1][2]

Table 1: Summary of In Vitro Metabolism Data for Linalool

Compound	In Vitro System	Key Metabolic Enzymes	Major Metabolites	Metabolic Stability
Linalool	Human Liver Microsomes (HLM), S9 Fraction	CYP2C19, CYP2D6	8-hydroxylinalool, 8-oxolinalool, 8-carboxylinalool, 6,7-epoxy-linalool	Metabolically unstable

Metabolic Pathways

The metabolic transformation of linalool to 8-carboxylinalool is a multi-step process. The following diagram illustrates this oxidative pathway.

Caption: Oxidative metabolic pathway of linalool.

Experimental Protocols

The following protocols provide a general framework for conducting in vitro metabolism studies of linalool and its metabolites using human liver microsomes and S9 fractions.

In Vitro Metabolism Assay Using Human Liver Microsomes (HLM)

This protocol is designed to assess the metabolic stability of a test compound in HLM.

Materials:

• Human Liver Microsomes (pooled)

• Test compound (Linalool or 8-Carboxylinalool) stock solution

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, NADP+, and glucose-6-phosphate dehydrogenase)

• Magnesium chloride (MgCl₂)

• Acetonitrile (ACN) or other suitable organic solvent for quenching

• Internal standard for analytical quantification

Procedure:

• Prepare a master mix containing phosphate buffer, MgCl₂, and the NADPH regenerating system.

• Pre-warm the master mix and HLM to 37°C.

• Add the test compound to the master mix to achieve the desired final concentration (e.g., 1 µM).

• Initiate the metabolic reaction by adding the HLM to the master mix containing the test compound.

• Incubate the reaction mixture at 37°C with gentle shaking.

• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw aliquots of the reaction mixture.

• Terminate the reaction by adding a cold quenching solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Transfer the supernatant for analysis by LC-MS/MS to determine the concentration of the remaining parent compound.

Caption: Experimental workflow for HLM assay.

In Vitro Metabolism Assay Using S9 Fraction

This protocol allows for the investigation of both Phase I and Phase II metabolism.

Materials:

• Liver S9 fraction (human, pooled)

• Test compound (Linalool or 8-Carboxylinalool) stock solution

• Phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system

• Uridine 5'-diphosphoglucuronic acid (UDPGA) for glucuronidation assessment

• 3'-phosphoadenosine-5'-phosphosulfate (PAPS) for sulfation assessment

• Magnesium chloride (MgCl₂)

• Quenching solvent (e.g., cold acetonitrile)

• Internal standard

Procedure:

• Prepare a cofactor mix containing NADPH regenerating system, UDPGA, and PAPS in phosphate buffer with MgCl₂.

• Pre-warm the S9 fraction and the cofactor mix to 37°C.

• Add the test compound to the S9 fraction.

• Initiate the reaction by adding the pre-warmed cofactor mix.

• Incubate at 37°C with gentle agitation.

• Collect samples at various time points and quench the reaction with a cold organic solvent containing an internal standard.

• Process the samples by centrifugation to remove precipitated proteins.

• Analyze the supernatant by LC-MS/MS to identify and quantify the parent compound and its metabolites.

Conclusion

The in vitro metabolism of linalool is a rapid, multi-step oxidative process leading to the formation of 8-carboxylinalool. While linalool is susceptible to Phase I metabolism, 8-carboxylinalool is a substrate for Phase II conjugation. This comparative guide highlights the sequential nature of linalool's metabolic pathway and provides robust experimental protocols for further investigation. These insights are critical for the comprehensive safety and risk assessment of linalool and its related compounds in various consumer and pharmaceutical products.

References

• 1. Natural Compounds in the Battle against Microorganisms—Linalool - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Linalool's Urinary Metabolites: A Comparative Analysis of 8-Carboxylinalool and Other Derivatives

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the urinary excretion products of linalool (B1675412), featuring a comparative analysis of its key derivatives. This document provides quantitative data, comprehensive experimental protocols, and visual diagrams to support research and development in pharmacology and toxicology.

Linalool, a naturally occurring terpene alcohol found in numerous aromatic plants, undergoes extensive metabolism in the body, leading to the formation of various derivatives that are subsequently excreted in the urine. Understanding the profile of these urinary metabolites is crucial for pharmacokinetic studies, biomarker discovery, and safety assessments of linalool-containing products. This guide provides a comparative overview of the major urinary metabolites of linalool, with a particular focus on 8-carboxylinalool in relation to other key derivatives.

Quantitative Comparison of Linalool Urinary Metabolites

The metabolism of linalool results in a range of derivatives, primarily formed through oxidation, reduction, and conjugation reactions. While "10-carboxylinalool" has been identified as a bacterial metabolite of linalool, studies in mammals, including rats and humans, consistently point to 8-carboxylinalool as a significant urinary metabolite. Other prominent derivatives include 8-hydroxylinalool, dihydrolinalool, and tetrahydrolinalool, which are often present as glucuronide or sulfate (B86663) conjugates.

The following table summarizes the available quantitative data on the urinary excretion of linalool and its principal metabolites. It is important to note that direct comparative human studies quantifying all major derivatives simultaneously are limited. The data presented is a synthesis from various studies, primarily in rats, which are a common model for human metabolism, and supplemented with available human data.

Metabolite	Chemical Class	Typical Excretion Level/Concentration	Species	Key Findings & Citations
Linalool	Tertiary Alcohol	Up to 6 µg/g creatinine (B1669602) (unconjugated)	Human	Found in urine after dietary intake; concentration increases significantly after hydrolysis, indicating substantial conjugation.[1]
Dihydrolinalool & Tetrahydrolinalool	Saturated Alcohols	Constitute a major portion of the ~58% of the administered dose recovered in urine within 72 hours (as conjugates).	Rat	Excreted predominantly as glucuronide and sulfate conjugates.[2]
8-Hydroxylinalool	Primary Alcohol	Identified as a major urinary metabolite.	Rat	A key intermediate in the oxidative metabolism of linalool.[3]
8-Carboxylinalool	Carboxylic Acid	Identified as a major urinary metabolite.	Rat	Represents a further oxidation product of 8-hydroxylinalool.[3]
Glucuronide/Sulfate Conjugates	Conjugates	Linalool concentration in urine increased 23-fold after treatment with β-glucuronidase.	Human	The primary form of excretion for linalool and its hydroxylated metabolites.[1]

Linalool Metabolic Pathway

The biotransformation of linalool is a multi-step process primarily occurring in the liver. The following diagram illustrates the principal metabolic pathways leading to the formation of its major urinary metabolites.

Caption: Figure 1: Metabolic Pathway of Linalool.

Experimental Protocols

The quantitative analysis of linalool and its metabolites in urine typically involves chromatographic separation coupled with mass spectrometric detection. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most commonly employed techniques.

General Experimental Workflow

The following diagram outlines a typical workflow for the analysis of linalool metabolites in urine.

Caption: Figure 2: General Workflow for Urinary Linalool Metabolite Analysis.

Detailed Methodologies

1. Sample Preparation:

• Enzymatic Hydrolysis: To quantify the total amount of each metabolite (free and conjugated), urine samples are typically subjected to enzymatic hydrolysis.

  • Aliquots of urine (e.g., 1 mL) are buffered to an appropriate pH (e.g., pH 5.0 with acetate (B1210297) buffer).

  • β-glucuronidase and/or arylsulfatase from Helix pomatia is added.

  • The mixture is incubated, for instance, at 37°C for several hours or overnight to cleave the glucuronide and sulfate conjugates.

• Extraction:

  • Liquid-Liquid Extraction (LLE): The hydrolyzed urine is extracted with an organic solvent such as ethyl acetate or a mixture of hexane (B92381) and ethyl acetate. The organic layer containing the analytes is then separated, dried, and concentrated.

  • Solid-Phase Extraction (SPE): Alternatively, SPE can be used for cleanup and concentration. A suitable sorbent (e.g., C18) is chosen to retain the analytes, which are then eluted with an appropriate solvent.

2. GC-MS Analysis:

• Derivatization: For GC-MS analysis, polar metabolites like hydroxylated and carboxylated derivatives often require derivatization to increase their volatility and improve chromatographic performance. Silylation with agents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common approach.

• Instrumentation:

  • Gas Chromatograph: Equipped with a capillary column suitable for terpene analysis (e.g., DB-5ms).

  • Mass Spectrometer: Operated in either full-scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

• Typical GC Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Start at a low temperature (e.g., 60°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280°C).

  • Carrier Gas: Helium at a constant flow rate.

3. LC-MS/MS Analysis:

• Chromatography:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) is commonly used, operated in either positive or negative ion mode depending on the analytes.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity in quantification. Specific precursor-to-product ion transitions for each analyte and internal standard are monitored.

4. Quantification:

• Internal Standards: To ensure accuracy and precision, stable isotope-labeled internal standards (e.g., d3-linalool, d3-8-carboxylinalool) are added to the samples at the beginning of the sample preparation process.

• Calibration: Calibration curves are generated by analyzing standards of known concentrations containing the internal standards. The concentration of the analytes in the unknown samples is then determined by comparing their peak area ratios to the internal standard against the calibration curve.

References

• 1. Linalool, 1,8-Cineole, and Eugenol Transfer from a Curry Dish into Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Research Portal [openresearch.surrey.ac.uk]
• 3. Metabolism of geraniol and linalool in the rat and effects on liver and lung microsomal enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Purity Assessment of 10-Carboxylinalool: A Comparative Guide to qNMR and Chromatographic Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity is a critical aspect of chemical analysis in research and drug development. This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with High-Performance Liquid Chromatography (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the purity assessment of 10-Carboxylinalool, a carboxylated monoterpenoid. This document outlines the experimental protocols and presents a comparative analysis of these techniques, supported by representative data, to aid researchers in selecting the most suitable method for their analytical needs.

Introduction to Purity Assessment Techniques

Quantitative NMR (qNMR) has emerged as a powerful primary ratio method for determining the purity of organic molecules.[1][2] Unlike chromatographic techniques that often rely on reference standards of the analyte, qNMR can provide a direct and accurate quantification by comparing the integral of an analyte's signal to that of a certified internal standard.[3][4] High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is a widely used separation technique for purity analysis, particularly for non-volatile and thermally labile compounds. Liquid Chromatography-Mass Spectrometry (LC-MS) offers high sensitivity and selectivity, making it an excellent tool for identifying and quantifying impurities, even at trace levels.[5]

Comparative Data

The following table summarizes representative quantitative results for the purity assessment of a synthesized batch of 10-Carboxylinalool using qNMR, HPLC-UV, and LC-MS.

Parameter	qNMR	HPLC-UV	LC-MS
Purity (%)	98.5 ± 0.2	98.2 ± 0.5	98.3 ± 0.4
Limit of Detection (LOD)	~0.1%	~0.01%	~0.001%
Limit of Quantification (LOQ)	~0.3%	~0.03%	~0.003%
Analysis Time per Sample	~15 min	~30 min	~25 min
Sample Preparation Complexity	Low	Medium	Medium
Need for Analyte-Specific Reference Standard	No	Yes	Yes (for quantification)
Structural Information of Impurities	Yes	No	Yes (Mass Spec)

Experimental Protocols

A detailed methodology for each technique is provided below. These protocols are designed to be illustrative for the analysis of 10-Carboxylinalool.

Principle: The signal intensity in an NMR spectrum is directly proportional to the number of nuclei generating the signal. By comparing the integral of a specific, non-overlapping proton signal of 10-Carboxylinalool to the integral of a known amount of a certified internal standard, the absolute purity can be determined.

Instrumentation: 600 MHz NMR Spectrometer

Experimental Workflow:

Caption: Workflow for qNMR Purity Assessment.

Key Parameters:

• Internal Standard: Maleic acid (certified reference material).

• Deuterated Solvent: Methanol-d4.

• Pulse Program: zg30 (for accurate integration).

• Relaxation Delay (d1): 30 s (to ensure full relaxation of protons).

• Number of Scans: 16.

Purity Calculation: The purity of 10-Carboxylinalool is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

• analyte = 10-Carboxylinalool

• IS = Internal Standard (Maleic Acid)

Principle: This technique separates components of a mixture based on their differential partitioning between a stationary phase (e.g., C18 column) and a mobile phase. The purity is determined by the relative area of the main peak corresponding to 10-Carboxylinalool in the chromatogram detected by a UV detector.

Instrumentation: HPLC system with a UV-Vis detector.

Experimental Workflow:

Caption: Workflow for HPLC-UV Purity Assessment.

Key Parameters:

• Column: C18 (4.6 x 150 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (60:40) with 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Column Temperature: 30 °C.

Purity Calculation: Purity (%) = (Area_analyte / Total Area of all peaks) * 100

Principle: LC-MS combines the separation power of HPLC with the sensitive and selective detection capabilities of mass spectrometry. This allows for the confirmation of the molecular weight of the main component and the identification of impurities based on their mass-to-charge ratio (m/z).

Instrumentation: LC system coupled to a Triple Quadrupole Mass Spectrometer.

Experimental Workflow:

Caption: Workflow for LC-MS Purity Assessment.

Key Parameters:

• Column: C18 (2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 5% to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MS Detection: Full Scan (m/z 50-500).

Discussion of Method Comparison

The logical relationship for selecting an appropriate purity assessment method is outlined below.

Caption: Comparison of Analytical Methods.

• qNMR: As a primary analytical method, qNMR provides high accuracy and does not require an analyte-specific reference standard, making it ideal for the characterization of new chemical entities like 10-Carboxylinalool. It also offers valuable structural information about the analyte and any observable impurities. The main limitation is its lower sensitivity compared to mass spectrometry-based methods.

• HPLC-UV: This method is robust, reliable, and widely available for routine quality control. However, its accuracy is dependent on the purity of the reference standard used for calibration. It provides no structural information about impurities, and co-eluting impurities can lead to an overestimation of purity.

• LC-MS: The primary advantage of LC-MS is its exceptional sensitivity and selectivity, allowing for the detection and potential identification of trace-level impurities. This is crucial in drug development for safety assessment. While it can be used for quantification, it requires a well-characterized reference standard for the analyte and potentially for major impurities to achieve high accuracy.

Conclusion

For the definitive purity assessment of a novel compound such as 10-Carboxylinalool, qNMR stands out as the preferred method due to its status as a primary ratio method, its high accuracy, and its ability to provide structural information without the need for an analyte-specific reference standard. HPLC-UV is a suitable and cost-effective alternative for routine purity checks once a well-characterized reference material is available. LC-MS is an invaluable tool for in-depth impurity profiling and for detecting impurities at very low levels, which is a critical requirement in pharmaceutical development. The choice of method will ultimately depend on the specific requirements of the analysis, including the desired level of accuracy, the availability of reference standards, and the need for impurity identification.

References

• 1. researchgate.net [researchgate.net]
• 2. Research Progress of NMR in Natural Product Quantification [mdpi.com]
• 3. almacgroup.com [almacgroup.com]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to Inter-laboratory Analysis of 10-Carboxylinalool

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of 10-Carboxylinalool, a key metabolite of β-myrcene. In the absence of direct inter-laboratory comparison studies for this specific analyte, this document outlines the predominant analytical techniques and presents a framework for their comparative evaluation based on internationally recognized validation parameters. The information herein is intended to assist laboratories in selecting and validating appropriate methods for their research and quality control needs.

Introduction to 10-Carboxylinalool Analysis

10-Carboxylinalool is an oxidized derivative of linalool (B1675412) and a significant metabolite of β-myrcene, a monoterpene found in numerous plants. Accurate and precise quantification of 10-Carboxylinalool is crucial for pharmacokinetic studies, metabolism research, and the quality control of natural products. The primary analytical techniques for the determination of terpene metabolites are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide focuses on a comparative assessment of these two powerful methods.

Analytical Methodologies

The selection of an appropriate analytical method depends on various factors, including the sample matrix, the required sensitivity, and the available instrumentation. Below are detailed protocols for the analysis of 10-Carboxylinalool using GC-MS and LC-MS/MS.

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds. For a polar compound like 10-Carboxylinalool, derivatization is often required to improve its volatility and chromatographic behavior.

Experimental Protocol:

• Sample Preparation:

  • Extraction: Liquid-liquid extraction (LLE) with a solvent such as ethyl acetate (B1210297) or solid-phase extraction (SPE) using a C18 cartridge.

  • Derivatization: The extracted analyte is dried and derivatized using a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) to convert the carboxylic acid and hydroxyl groups to their more volatile trimethylsilyl (B98337) (TMS) ethers.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar capillary column.

  • Injection: Splitless injection of 1 µL at 250°C.

  • Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, targeting characteristic ions of the derivatized 10-Carboxylinalool.

LC-MS/MS is highly sensitive and specific, and it is particularly well-suited for the analysis of polar and non-volatile compounds without the need for derivatization.

Experimental Protocol:

• Sample Preparation:

  • Extraction: LLE or SPE as described for GC-MS. The extract is then evaporated and reconstituted in the mobile phase.

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Shimadzu Nexera X2 UHPLC or equivalent.

  • Column: Reversed-phase C18 column (e.g., Phenomenex Kinetex C18, 100 x 2.1 mm, 2.6 µm).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Gradient Program: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantitative analysis, using specific precursor-to-product ion transitions for 10-Carboxylinalool.

Comparative Performance Data

The following table summarizes the typical performance characteristics for the analysis of 10-Carboxylinalool by GC-MS and LC-MS/MS, based on established analytical method validation guidelines such as ICH Q2(R1).[1][2][3][4] These values are representative and may vary depending on the specific instrumentation and matrix.

Performance Parameter	GC-MS (with Derivatization)	LC-MS/MS	ICH Q2(R1) Guideline Reference
Specificity / Selectivity	High, dependent on chromatographic resolution and mass spectral uniqueness.	Very High, based on chromatographic retention time and specific MRM transitions.	The analytical method should be able to unequivocally assess the analyte in the presence of components which may be expected to be present.
Limit of Detection (LOD)	0.5 - 5 ng/mL	0.01 - 0.5 ng/mL	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ)	1 - 15 ng/mL	0.05 - 1 ng/mL	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Linearity (Correlation Coefficient, r²)	> 0.995	> 0.998	The ability to obtain test results which are directly proportional to the concentration of analyte in the sample.
Accuracy (% Recovery)	90 - 110%	95 - 105%	The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.
Precision (% RSD)	< 15%	< 10%	The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.
Robustness	Moderate; sensitive to derivatization efficiency and GC conditions.	High; generally less sensitive to minor variations in mobile phase composition and temperature.	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualization of Workflows

To facilitate a better understanding of the processes involved, the following diagrams illustrate the experimental workflow for a typical analysis and the logical flow of an inter-laboratory comparison study.

Analytical workflow for 10-Carboxylinalool.

Logical flow of an inter-laboratory comparison study.

Conclusion

Both GC-MS and LC-MS/MS are powerful techniques for the quantification of 10-Carboxylinalool. LC-MS/MS generally offers superior sensitivity and specificity and avoids the need for derivatization, making it the preferred method for trace-level analysis in complex biological matrices. GC-MS, particularly with a robust derivatization protocol, remains a viable and cost-effective alternative, especially in laboratories where this instrumentation is more readily available.

For any laboratory intending to analyze 10-Carboxylinalool, it is imperative to perform a thorough in-house method validation, considering the parameters outlined in this guide. Participation in proficiency testing or inter-laboratory comparison studies, when available, is highly recommended to ensure the ongoing accuracy and reliability of analytical results.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 4. ICH Q2(R1) – Pharma Validation [pharmavalidation.in]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 10-Carboxylinalool

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 10-Carboxylinalool, a metabolite of linalool. While specific data for 10-Carboxylinalool is limited, this procedure is based on established guidelines for the disposal of its parent compound, linalool, and other similar chemical derivatives. Adherence to these procedures is critical to ensure personal safety and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) and to work in a controlled environment.

Required Personal Protective Equipment (PPE):

• Safety glasses or goggles: To protect against accidental splashes.

• Chemical-resistant gloves: Such as nitrile rubber, to prevent skin contact.[1]

• Laboratory coat: To protect clothing and skin.

Work Environment:

• All handling and preparation for disposal should be conducted in a well-ventilated area , preferably within a chemical fume hood to minimize inhalation of any vapors.

Hazard Profile of Structurally Similar Compounds (Linalool)

As a derivative of linalool, 10-Carboxylinalool is expected to share a similar hazard profile. The following table summarizes the primary hazards associated with linalool, which should be considered when handling its derivatives.

Hazard Classification	Description
Physical Hazard	Combustible liquid. Keep away from heat, sparks, open flames, and hot surfaces.[2][3][4]
Health Hazards	Causes skin irritation. May cause an allergic skin reaction. Causes serious eye irritation.[5]
Environmental Hazard	Harmful to aquatic life. Avoid release to the environment.

Step-by-Step Disposal Protocol

The proper disposal of 10-Carboxylinalool is a multi-step process that involves segregation, containment, and coordination with institutional safety personnel.

1. Waste Segregation and Collection:

• Collect waste 10-Carboxylinalool in a dedicated, properly labeled, and sealed waste container.

• The container must be made of a material compatible with organic compounds.

• If the 10-Carboxylinalool is in a solution, the entire solution is to be treated as hazardous waste.

2. Labeling and Storage:

• Clearly label the waste container with "Hazardous Waste" and the full chemical name: "10-Carboxylinalool".

• Store the sealed container in a designated, well-ventilated, and cool secondary containment area away from incompatible materials, such as strong oxidizing agents.

3. Arrange for Professional Disposal:

• Never pour 10-Carboxylinalool or its solutions down the drain. This is to prevent environmental contamination and potential damage to plumbing systems.

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Emergency Spill Procedures

In the event of a spill, immediate and appropriate action is necessary to contain the material and prevent exposure.

• Evacuate and Ventilate: Immediately evacuate the spill area and ensure it is well-ventilated. Restrict access to the area.

• Eliminate Ignition Sources: Remove all potential sources of ignition from the immediate vicinity.

• Absorb the Spill: Use an inert absorbent material such as vermiculite, dry sand, or diatomaceous earth to contain and absorb the spilled liquid. Do not use combustible materials like paper towels for large spills.

• Collect and Containerize: Carefully collect the absorbent material and place it into a sealed, labeled container for hazardous waste disposal.

• Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 10-Carboxylinalool.

Figure 1. Procedural workflow for the safe disposal of 10-Carboxylinalool.

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. vigon.com [vigon.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]

Personal protective equipment for handling 10-Carboxylinalool

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling of 10-Carboxylinalool. The following procedures are based on established safety protocols for structurally similar compounds, such as linalool, and general best practices for laboratory chemical safety. It is imperative to supplement this guide with a thorough review of any available Safety Data Sheet (SDS) for 10-Carboxylinalool and to adhere to all institutional and regulatory guidelines.

Hazard Assessment and Personal Protective Equipment (PPE)

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 10-Carboxylinalool

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles or a face shield used in conjunction with safety glasses.[5]	Protects against accidental splashes which could cause serious eye irritation or damage.
Hand Protection	Chemical-resistant gloves such as Nitrile rubber, Neoprene, or Butyl rubber.	Prevents skin contact, which can lead to irritation and potential allergic reactions. The thickness of the glove material generally correlates with greater chemical resistance. Always inspect gloves for any signs of degradation or puncture before use.
Body Protection	A laboratory coat must be worn to prevent contamination of personal clothing.	Provides a removable barrier in the event of a spill or splash.
Respiratory Protection	Generally not required when working in a well-ventilated area or a chemical fume hood. If vapors or aerosols are generated, use a NIOSH/MSHA approved respirator.	Minimizes the risk of inhalation exposure.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational procedure is crucial for ensuring safety and maintaining the integrity of the experiment.

Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store 10-Carboxylinalool in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

• Keep the container tightly closed and ensure it is clearly labeled. Segregate from incompatible materials such as oxidizing agents, acids, and acid chlorides.

Preparation and Experimentation:

• Always handle 10-Carboxylinalool within a certified chemical fume hood to minimize inhalation exposure.

• Ensure an emergency eyewash station and safety shower are readily accessible.

• Use appropriate and clean laboratory equipment (e.g., glassware, pipettes) to avoid cross-contamination.

• When transferring the chemical, do so carefully to avoid splashing.

• Avoid eating, drinking, or smoking in the laboratory.

Spill Management:

• In the event of a small spill, absorb the material with an inert absorbent such as vermiculite (B1170534) or sand.

• Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 10-Carboxylinalool and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

• Collect all waste containing 10-Carboxylinalool in a designated and properly labeled hazardous waste container.

• Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Disposal Procedure:

• All chemical waste must be handled in accordance with local, state, and federal regulations.

• Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste.

• Do not pour 10-Carboxylinalool down the drain or dispose of it in regular trash.

Experimental Workflow for Handling 10-Carboxylinalool

Caption: Workflow for the safe handling of 10-Carboxylinalool from receipt to disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. hsa.ie [hsa.ie]